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Core Science & Biosynthesis

Foundational

The Strategic Utility of (4-Bromo-1H-pyrazol-1-yl)acetaldehyde in Medicinal Chemistry

Executive Summary In modern drug discovery, the rapid assembly of complex, biologically active molecules relies heavily on bifunctional building blocks. (4-Bromo-1H-pyrazol-1-yl)acetaldehyde (CAS: 1007550-84-6)[1] has em...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the rapid assembly of complex, biologically active molecules relies heavily on bifunctional building blocks. (4-Bromo-1H-pyrazol-1-yl)acetaldehyde (CAS: 1007550-84-6)[1] has emerged as a highly versatile intermediate, offering orthogonal reactivity profiles within a single low-molecular-weight scaffold. By featuring both an electrophilic aldehyde handle and a halogenated heteroaromatic core, this compound enables researchers to execute sequential, highly controlled functionalizations—most notably through reductive aminations and transition-metal-catalyzed cross-couplings.

This technical guide outlines the physicochemical properties, mechanistic advantages, and validated experimental workflows for integrating this privileged scaffold into pharmaceutical pipelines.

Physicochemical Profiling & Structural Analysis

To design robust synthetic routes, it is critical to understand the foundational properties of the starting material. Table 1 summarizes the core quantitative data for (4-bromo-1H-pyrazol-1-yl)acetaldehyde and its synthetically crucial acetal precursor.

Table 1: Physicochemical Properties and Identifiers

PropertyValue
Chemical Name (4-bromo-1H-pyrazol-1-yl)acetaldehyde
CAS Number 1007550-84-6[1]
Molecular Formula C5H5BrN2O[2]
Molecular Weight 189.01 g/mol
SMILES O=CCn1cc(Br)cn1
Precursor Acetal CAS 1006682-90-1 (4-Bromo-1-(2,2-diethoxyethyl)-1H-pyrazole)[3]

Mechanistic Utility in Drug Discovery

The architectural design of (4-bromo-1H-pyrazol-1-yl)acetaldehyde solves several historical challenges in heterocyclic library synthesis:

  • Bypassing Regioselectivity Issues: Direct N-alkylation of 4-bromopyrazole often yields a mixture of N1 and N2 isomers depending on the substitution pattern. By utilizing the pre-alkylated N1-acetaldehyde, chemists bypass this regioselectivity bottleneck entirely.

  • Orthogonal Reactivity: The N1-acetaldehyde moiety is primed for condensation with primary or secondary amines, while the C4-bromo position remains inert under mild reductive conditions. Conversely, the C4-bromo position is electronically activated for oxidative addition by low-valent palladium species[4].

  • The Acetal Advantage (Expert Insight): Free α -heteroaryl aldehydes are notoriously unstable. They possess a high propensity for rapid polymerization, hydration, or self-condensation (aldol-type reactions) upon prolonged storage. Consequently, experienced process chemists source this scaffold as its diethyl acetal derivative (CAS: 1006682-90-1)[3]. The robust acetal protecting group allows for long-term storage and is easily unmasked in situ immediately prior to the desired reaction.

Self-Validating Experimental Protocols

The following protocols detail the sequential functionalization of the scaffold. Every step is designed as a self-validating system to ensure high fidelity before proceeding to the next synthetic stage.

Protocol A: In Situ Deprotection and Direct Reductive Amination

This workflow generates the free aldehyde and immediately traps it with an amine to form an advanced intermediate.

Step-by-Step Methodology:

  • Hydrolysis: Dissolve 4-bromo-1-(2,2-diethoxyethyl)-1H-pyrazole (1.0 eq) in a 4:1 mixture of Tetrahydrofuran (THF) and Water. Add catalytic Trifluoroacetic acid (TFA, 0.1 eq). Stir at 25 °C for 2 hours.

  • Validation Check 1: Monitor via TLC (Hexanes/EtOAc). The disappearance of the high-Rf acetal spot confirms complete unmasking to the free aldehyde (CAS: 1007550-84-6)[1].

  • Imine Formation: Neutralize the mixture with saturated aqueous NaHCO3​ , extract with 1,2-dichloroethane (DCE), and dry over anhydrous Na2​SO4​ . Add the desired primary amine (1.05 eq) to the DCE solution.

  • Reduction: Add Sodium triacetoxyborohydride ( NaB(OAc)3​ , 1.5 eq) portion-wise at 0 °C. Allow the reaction to warm to room temperature and stir for 12 hours.

  • Validation Check 2: Analyze the crude mixture via LC-MS. The presence of a 1:1 isotopic doublet (M / M+2) in the mass spectrum confirms that the bromine atom has been retained and no premature protodehalogenation occurred.

Causality of Reagent Selection: Why use NaB(OAc)3​ ? The electron-withdrawing acetoxy ligands significantly reduce the nucleophilicity of the borohydride reagent compared to NaBH4​ . This kinetic attenuation ensures that the highly reactive, newly unmasked aldehyde is not prematurely reduced to an alcohol. Instead, the reagent selectively reduces the transient iminium ion, driving the reductive amination to completion[5].

Protocol B: Suzuki-Miyaura Cross-Coupling

Once the amine side-chain is installed, the C4-bromo handle is utilized to build molecular complexity.

Step-by-Step Methodology:

  • Reaction Assembly: In a Schlenk flask, combine the brominated intermediate from Protocol A (1.0 eq), an arylboronic acid (1.2 eq), and K2​CO3​ (2.0 eq).

  • Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane and Water. Degas the suspension by sparging with Argon for 15 minutes.

  • Catalyst Addition: Add Pd(dppf)Cl2​ (0.05 eq) rapidly under positive Argon flow.

  • Heating: Seal the flask and heat to 90 °C for 4–6 hours.

  • Validation Check 3: Quench an aliquot and run through an HPLC. The complete consumption of the brominated starting material and the emergence of a highly UV-active product peak validates successful C-C bond formation.

Causality of Reagent Selection: Why Pd(dppf)Cl2​ ? The bidentate 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand enforces a strict cis-coordination geometry on the palladium center. This spatial constraint lowers the activation energy required for the rate-limiting reductive elimination step, drastically accelerating product formation and outcompeting off-target side reactions[4].

Pathway Visualization

The following diagram maps the logical flow of the bifunctional scaffold as it is transformed into a complex target molecule (e.g., a kinase inhibitor).

G A (4-bromo-1H-pyrazol-1-yl)acetaldehyde CAS: 1007550-84-6 C Reductive Amination NaB(OAc)3, DCE A->C B Primary Amine (R-NH2) B->C D Brominated Intermediate C->D F Suzuki-Miyaura Coupling Pd(dppf)Cl2, K2CO3 D->F E Aryl Boronic Acid (Ar-B(OH)2) E->F G Target Kinase Inhibitor F->G

Figure 1: Synthetic workflow utilizing (4-bromo-1H-pyrazol-1-yl)acetaldehyde in drug discovery.

References

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 1996, 61(11), 3849–3862. Available at:[Link]

  • Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995, 95(7), 2457–2483. Available at:[Link]

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Exploratory

Technical Whitepaper: Safety, Handling, and Application of 2-(4-bromo-1H-pyrazol-1-yl)acetaldehyde

Executive Summary As a Senior Application Scientist in early-stage drug discovery, I frequently encounter bifunctional reactive intermediates that require rigorous handling protocols. 2-(4-bromo-1H-pyrazol-1-yl)acetaldeh...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter bifunctional reactive intermediates that require rigorous handling protocols. 2-(4-bromo-1H-pyrazol-1-yl)acetaldehyde is a prime example. This compound combines a lipophilic, halogenated pyrazole core with a highly reactive, unhindered aliphatic aldehyde. While this dual functionality makes it an exceptionally valuable building block for synthesizing complex kinase inhibitors and agrochemicals, it also dictates a strict, mechanistically grounded approach to safety and experimental design.

This whitepaper provides an in-depth analysis of the compound's chemical properties, toxicological mechanisms, and self-validating handling protocols, moving beyond standard Safety Data Sheet (SDS) boilerplate to explain the causality behind each safety measure.

Chemical Identity & Physical Properties

Understanding the structural components of a molecule is the first step in predicting its behavior on the bench and in biological systems. The compound is commercially cataloged under specific identifiers by global chemical suppliers[1][2].

PropertyValueCausality / Significance
Chemical Name 2-(4-bromo-1H-pyrazol-1-yl)acetaldehydeNomenclature defining the connectivity.
CAS Registry Number 1007550-84-6Unique identifier for procurement and tracking[1][2].
Molecular Formula C5H5BrN2OIndicates a high halogen-to-carbon ratio.
Molecular Weight 189.01 g/mol Low molecular weight contributes to volatility.
SMILES String O=CCn1cc(Br)cn1Useful for computational toxicology and docking.
Key Pharmacophores Electrophilic aldehyde, Lipophilic bromopyrazoleDrives both synthetic utility and toxicological hazards.

Hazard Identification & Toxicological Mechanisms

Standard SDS documentation often lists hazards without explaining the underlying molecular interactions. Based on the structural homology to 4-bromopyrazole and 4-bromo-1H-pyrazole-5-carbaldehyde[3][4], the hazards of 2-(4-bromo-1H-pyrazol-1-yl)acetaldehyde are driven by two distinct mechanisms:

  • Electrophilicity of the Aldehyde: The unhindered carbonyl carbon is highly susceptible to nucleophilic attack. In a biological context, this means it readily forms covalent Schiff bases with primary amines (e.g., lysine residues on skin proteins) and thioacetals with thiols (e.g., cysteine). This covalent modification triggers immune recognition, leading to sensitization and severe irritation.

  • Lipophilicity of the Bromopyrazole: The heavy bromine atom increases the molecule's partition coefficient (LogP), facilitating rapid penetration through lipid bilayers (skin and ocular membranes), thereby delivering the reactive aldehyde directly to intracellular targets[3].

Expected GHS Classification
  • Signal Word: Warning

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation[3][4].

  • H319: Causes serious eye irritation[3][4].

  • H335: May cause respiratory irritation[3][4].

ToxicityMechanism A 2-(4-bromo-1H-pyrazol-1-yl)acetaldehyde B Electrophilic Aldehyde A->B C Lipophilic Bromopyrazole Core A->C D Covalent Binding to Cellular Nucleophiles (Cysteine/Lysine) B->D E Membrane Penetration & Accumulation C->E F Protein Adduct Formation D->F E->F G Tissue Irritation & Sensitization (H315, H319, H317) F->G

Mechanistic pathway of tissue irritation driven by electrophilic and lipophilic moieties.

Self-Validating Safety Protocols (SDS Guidelines)

To ensure both operator safety and experimental integrity, handling protocols must be treated as self-validating systems.

Storage and Stability

Aliphatic aldehydes are notoriously unstable. They undergo autoxidation via radical pathways to form carboxylic acids, and can undergo aldol-type self-condensation.

  • Protocol: Store at -20°C under an inert atmosphere (Argon or Nitrogen).

  • Validation: Before use, run a crude 1 H-NMR. The presence of a sharp singlet at ~9.7 ppm confirms an intact aldehyde. A broad peak at ~11-12 ppm indicates degradation to the carboxylic acid, rendering the batch unfit for reductive aminations.

PPE and Engineering Controls
  • Ventilation: Must be handled in a certified fume hood to mitigate inhalation risks (P261)[4].

  • Gloves: Wear standard nitrile gloves (P280)[4]. Because brominated aromatics can permeate thin nitrile over time, double-gloving is recommended during bulk transfers.

  • Eye Protection: Safety goggles are mandatory (P305+P351+P338) due to the severe ocular irritation potential of the aldehyde moiety[4].

Advanced Spill Management
  • Protocol: Treat spills with a saturated aqueous solution of sodium bisulfite (NaHSO 3​ ).

  • Causality: The bisulfite anion undergoes a rapid nucleophilic addition to the aldehyde, forming a non-volatile, water-soluble bisulfite adduct. This instantly neutralizes the inhalation hazard and allows the spill to be wiped up safely as aqueous waste.

Experimental Methodology: Reductive Amination Workflow

The most common application for 2-(4-bromo-1H-pyrazol-1-yl)acetaldehyde is the synthesis of secondary amines via reductive amination. The following protocol incorporates built-in quality control checks to ensure a self-validating workflow.

Step 1: Reagent Preparation & QC Retrieve the compound from -20°C storage and allow it to warm to room temperature in a desiccator to prevent moisture condensation. Perform the 1 H-NMR validation check described above.

Step 2: Imine Formation In a flame-dried flask under Argon, dissolve the aldehyde (1.0 eq) and the target primary amine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE).

  • Validation Check: Monitor via TLC or LC-MS. The reaction must show the complete disappearance of the UV-active aldehyde starting material and the formation of the intermediate imine/hemiaminal before proceeding.

Step 3: Reduction Cool the reaction to 0°C. Portion-wise, add sodium triacetoxyborohydride (NaBH(OAc) 3​ ) (1.5 eq).

  • Causality: NaBH(OAc) 3​ is chosen over NaBH 4​ because it is a milder reducing agent that selectively reduces the protonated imine without reducing the unreacted aldehyde, minimizing side products.

Step 4: Quenching & Workup Quench the reaction by slowly adding saturated aqueous NaHCO 3​ .

  • Validation Check: Observe for gas evolution (H 2​ ). The cessation of bubbling validates that all excess hydride has been safely decomposed. Extract the product into dichloromethane, dry over Na 2​ SO 4​ , and concentrate.

ExperimentalWorkflow S1 1. Storage Retrieval (-20°C, Argon Atmosphere) S2 2. Quality Control (1H-NMR: Aldehyde Peak ~9.7 ppm) S1->S2 S2->S1 Fail (Oxidized) S3 3. Fume Hood Setup (PPE: Nitrile Gloves, Goggles) S2->S3 Pass (Intact) S4 4. Reaction Setup (Anhydrous DCM/DCE) S3->S4 S5 5. Reductive Amination (Amine + NaBH(OAc)3) S4->S5 S6 6. In-Process Validation (LC-MS: Product Mass Confirmation) S5->S6 S6->S5 Incomplete S7 7. Quenching & Workup (Sat. NaHCO3, Gas Evolution Check) S6->S7 Complete S8 8. Halogenated Waste Disposal S7->S8

Self-validating workflow for the safe handling and synthetic application of the reactive aldehyde.

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Foundational

Definitive Mass Analysis of (4-bromo-1H-pyrazol-1-yl)acetaldehyde: A Guide to Molecular Weight and Exact Mass Determination

An In-Depth Technical Guide Abstract The precise characterization of novel chemical entities is a cornerstone of modern drug discovery and development. For heterocyclic compounds such as (4-bromo-1H-pyrazol-1-yl)acetalde...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide

Abstract

The precise characterization of novel chemical entities is a cornerstone of modern drug discovery and development. For heterocyclic compounds such as (4-bromo-1H-pyrazol-1-yl)acetaldehyde, a key building block in medicinal chemistry, unambiguous identification and purity assessment are paramount. This technical guide provides a comprehensive framework for determining the molecular weight and exact mass of this compound. We will delve into the fundamental distinctions between these two crucial parameters, outline the authoritative methodology of High-Resolution Mass Spectrometry (HRMS), and present a detailed, field-proven protocol for its analysis. This document is intended for researchers, analytical scientists, and drug development professionals who require a robust understanding of mass analysis for halogenated organic molecules.

Introduction to the Analyte and Its Significance

(4-bromo-1H-pyrazol-1-yl)acetaldehyde is a bifunctional molecule featuring a brominated pyrazole ring and a reactive acetaldehyde moiety. This combination makes it a valuable intermediate for synthesizing a diverse range of more complex molecules with potential therapeutic applications. The pyrazole core is a well-established scaffold in medicinal chemistry, and the bromo- and acetaldehyde groups offer versatile handles for further chemical modification.

Given its role as a critical starting material, verifying the identity and integrity of (4-bromo-1H-pyrazol-1-yl)acetaldehyde is non-negotiable. The most fundamental and definitive characteristics for this purpose are its molecular weight and, more importantly, its exact mass. An accurate mass measurement not only confirms the elemental composition but also provides critical insights into the isotopic distribution, which is particularly significant due to the presence of bromine.

Foundational Concepts: Molecular Weight vs. Exact Mass

While often used interchangeably in general chemistry, molecular weight and exact mass are distinct concepts with different applications in analytical science.

Molecular Weight (Average Mass)

Molecular weight, or more accurately, average molecular mass, is a weighted average of the masses of all naturally occurring isotopes of the elements in a molecule. The calculation uses the standard atomic weight of each element as found on the periodic table, which accounts for the natural abundance of its isotopes.

For (4-bromo-1H-pyrazol-1-yl)acetaldehyde, with the molecular formula C₅H₅BrN₂O , the molecular weight is calculated as follows:

  • (5 x 12.011 amu) + (5 x 1.008 amu) + (1 x 79.904 amu) + (2 x 14.007 amu) + (1 x 15.999 amu) = 202.99 g/mol

This value is essential for gravimetric analysis and stoichiometric calculations in synthetic chemistry (e.g., preparing solutions of a specific molarity).

Exact Mass (Monoisotopic Mass)

Exact mass is the calculated mass of a molecule using the mass of the most abundant stable isotope of each element.[1][2] This value is not an average. High-Resolution Mass Spectrometry (HRMS) is a powerful technique capable of measuring the mass-to-charge ratio (m/z) of an ion to several decimal places, allowing for the determination of the exact mass.[1][3]

The most abundant isotopes are:

  • ¹²C = 12.000000 Da

  • ¹H = 1.007825 Da

  • ¹⁴N = 14.003074 Da

  • ¹⁶O = 15.994915 Da

  • ⁷⁹Br = 78.918337 Da

The calculation of the exact mass for the C₅H₅⁷⁹BrN₂O isotopologue is:

  • (5 x 12.000000) + (5 x 1.007825) + (1 x 78.918337) + (2 x 14.003074) + (1 x 15.994915) = 202.96396 Da

This high-precision value is used to determine the elemental composition of a molecule, a critical step in identifying unknown compounds and confirming the structure of synthesized ones.[4][5]

The Unique Isotopic Signature of Bromine

A crucial analytical feature of (4-bromo-1H-pyrazol-1-yl)acetaldehyde is the presence of bromine. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, which occur in almost equal natural abundance (approximately 50.7% and 49.3%, respectively).[6][7]

This near 1:1 ratio results in a highly characteristic isotopic pattern in the mass spectrum. A molecule containing one bromine atom will exhibit two prominent peaks of nearly equal intensity separated by approximately 2 Da:

  • The M peak, corresponding to the molecule containing the ⁷⁹Br isotope.

  • The M+2 peak, corresponding to the molecule containing the ⁸¹Br isotope.

Observing this doublet is a definitive confirmation of the presence of a single bromine atom in the analyte.

G cluster_molecule Analyte Population cluster_ms Mass Spectrometer cluster_spectrum Resulting Mass Spectrum Molecule_79Br C₅H₅⁷⁹BrN₂O MS Ionization & Analysis Molecule_79Br->MS ~50.7% Molecule_81Br C₅H₅⁸¹BrN₂O Molecule_81Br->MS ~49.3% Peak_M [M+H]⁺ Peak (from ⁷⁹Br) m/z ≈ 203.97 MS->Peak_M Peak_M2 [M+2+H]⁺ Peak (from ⁸¹Br) m/z ≈ 205.97 MS->Peak_M2

Caption: Logical flow from bromine isotopes in the analyte to the characteristic M and M+2 peaks in the mass spectrum.

Core Methodology: High-Resolution Mass Spectrometry (HRMS)

To experimentally verify the exact mass and elemental composition, High-Resolution Mass Spectrometry (HRMS) is the definitive technique.[8] It offers superior resolving power and mass accuracy compared to nominal mass instruments, making it essential for distinguishing between compounds that may have the same integer mass but different elemental formulas.[1][3]

Principle of HRMS

HRMS instruments, such as Time-of-Flight (TOF), Orbitrap, or Fourier Transform Ion Cyclotron Resonance (FT-ICR) analyzers, can measure m/z values with exceptional precision (typically in the low parts-per-million, ppm, range).[4][5] This high accuracy is critical for generating a shortlist of possible elemental formulas for an unknown ion, which in most cases for small molecules, results in a single, unambiguous formula.

Ionization Technique: Electrospray Ionization (ESI)

Electrospray Ionization (ESI) is a "soft" ionization technique that is exceptionally well-suited for analyzing polar molecules like (4-bromo-1H-pyrazol-1-yl)acetaldehyde.[9] It typically generates protonated molecules, denoted as [M+H]⁺, by applying a high voltage to a liquid solution of the analyte.[9] This process minimizes fragmentation, ensuring that the most intense ion observed in the spectrum corresponds to the intact molecule, which is essential for accurate mass determination.

Experimental Protocol: Exact Mass Determination by LC-HRMS

This protocol outlines a self-validating workflow for the definitive analysis of (4-bromo-1H-pyrazol-1-yl)acetaldehyde. The coupling of Liquid Chromatography (LC) provides sample purification and controlled introduction into the mass spectrometer.[10]

G A 1. Sample Preparation (10 µg/mL in MeOH/H₂O) B 2. LC Separation (C18 Column) A->B Injection C 3. ESI Ionization (Positive Mode) B->C Elution D 4. HRMS Analysis (TOF or Orbitrap) C->D Ion Transfer E 5. Data Processing (Formula Confirmation) D->E Spectrum Acquisition

Caption: Experimental workflow for LC-HRMS analysis of the target compound.

Materials and Reagents
  • (4-bromo-1H-pyrazol-1-yl)acetaldehyde sample

  • Methanol (LC-MS grade)

  • Deionized Water (18.2 MΩ·cm)

  • Formic Acid (LC-MS grade)

  • Calibration solution appropriate for the HRMS instrument (e.g., sodium formate)

Sample Preparation

The causality for this step is to create a solution that is dilute enough to prevent detector saturation and is in a solvent system compatible with both the LC mobile phase and ESI.

  • Prepare a stock solution of the analyte at 1 mg/mL in methanol.

  • Perform a serial dilution to create a working solution of approximately 10 µg/mL in 50:50 methanol/water with 0.1% formic acid. The acid is added to promote protonation, enhancing the [M+H]⁺ signal in positive ion mode.

Instrumentation Setup (LC-HRMS)

These are typical starting parameters; optimization may be required.

Liquid Chromatography System:

  • Column: C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Methanol + 0.1% Formic Acid

  • Gradient: 5% B to 95% B over 5 minutes

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 2 µL

High-Resolution Mass Spectrometer (ESI-TOF example):

  • Ionization Mode: ESI Positive

  • Capillary Voltage: 3500 V

  • Mass Range: 50 - 500 m/z

  • Acquisition Rate: 2 spectra/second

  • Resolving Power: >20,000 FWHM

Instrument Calibration

This is the most critical step for ensuring data trustworthiness. The mass spectrometer must be calibrated immediately before analysis using a known standard.[9] This corrects for any drift in the mass analyzer and ensures high mass accuracy. For an ESI source, a solution of sodium formate or a commercially available multi-component calibration mix is infused.

Data Acquisition
  • Inject a blank (50:50 methanol/water) to ensure no system contamination.

  • Inject the prepared sample solution.

  • Acquire the data over the course of the LC gradient. The analyte should elute as a sharp peak.

Data Analysis and Interpretation

The output of a mass spectrometer is a plot of ion intensity versus m/z.[11]

  • Extract the Mass Spectrum: From the chromatographic peak corresponding to the analyte, extract the averaged mass spectrum.

  • Identify the Molecular Ion Adduct: In positive ESI mode, the primary ion will be the protonated molecule, [M+H]⁺.

  • Analyze the Isotopic Pattern:

    • Locate the peak for the [C₅H₅⁷⁹BrN₂O + H]⁺ ion. Its measured m/z should be very close to the calculated value of 203.97178 Da .

    • Locate the corresponding peak for the [C₅H₅⁸¹BrN₂O + H]⁺ ion. Its measured m/z should be approximately 2 Da higher, near 205.96973 Da .

    • Confirm that the intensity of these two peaks is nearly 1:1. This observation validates the presence of one bromine atom.

  • Confirm Elemental Composition: Use the instrument's software to calculate the elemental composition from the measured exact mass of the monoisotopic peak (203.97178 Da). The software should return C₅H₆BrN₂O as the most probable formula with a mass error of < 5 ppm.

Summary of Key Quantitative Data

ParameterDescriptionCalculated ValueExpected Experimental m/z [M+H]⁺
Molecular Formula The elemental composition of the molecule.C₅H₅BrN₂ON/A
Molecular Weight Weighted average mass of natural isotopic abundances.202.99 g/mol N/A
Exact Mass (⁷⁹Br) Monoisotopic mass using the ⁷⁹Br isotope.202.96396 Da203.97178 Da
Exact Mass (⁸¹Br) Monoisotopic mass using the ⁸¹Br isotope.204.96191 Da205.96973 Da

Conclusion

The definitive characterization of (4-bromo-1H-pyrazol-1-yl)acetaldehyde relies on a clear understanding of the difference between molecular weight and exact mass. While molecular weight is a practical value for stoichiometry, the exact mass, determined via High-Resolution Mass Spectrometry, provides unambiguous confirmation of the molecule's elemental composition. The protocol described herein offers a robust, self-validating system for this analysis. The observation of the characteristic 1:1 isotopic doublet for the [M+H]⁺ and [M+2+H]⁺ ions, coupled with a mass accuracy measurement below 5 ppm, provides the highest level of confidence in the identity and structure of this important chemical intermediate, ensuring its suitability for subsequent stages of research and drug development.

References

  • MtoZ Biolabs. (n.d.). Mass Spectrometry for Molecular Weight: Common Methods and Applications.
  • ResolveMass Laboratories Inc. (2025, December 15). High Resolution Mass Spectrometry.
  • BenchChem. (2025). A Technical Guide to Mass Spectrometry for Molecular Weight Determination of Novel Peptides.
  • Broad Institute. (n.d.). What is Mass Spectrometry?.
  • Bioanalysis Zone. (2020, April 27). High-resolution mass spectrometry: more than exact mass.
  • Longdom Publishing. (2024, May 23). Analytical Precision: Using High-Resolution Mass Spectrometry for Scientific Discovery.
  • Creative Proteomics. (2023, February 7). Relative and Accurate Molecular Weight Determination Methods.
  • JoVE. (2024, April 4). Video: High-Resolution Mass Spectrometry (HRMS).
  • Agilent Technologies. (n.d.). Accurate-Mass LC/TOF-MS for Molecular Weight Confirmation of Intact Proteins.
  • University of Rostock. (n.d.). High resolution mass spectrometry. Retrieved from University of Rostock, Analytische Chemie website.
  • University of California, Davis. (n.d.). Bromine isotopic distributions.
  • Wikipedia. (n.d.). Isotopes of bromine.
  • ChemLin. (2024, September 1). Bromine Isotopes - List and Properties.

Sources

Exploratory

Physicochemical Profiling of (4-Bromo-1H-pyrazol-1-yl)acetaldehyde: Thermodynamic Properties and Analytical Methodologies

Executive Summary (4-Bromo-1H-pyrazol-1-yl)acetaldehyde (CAS 1007550-84-6) is a highly versatile, bifunctional building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and fragment-bas...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(4-Bromo-1H-pyrazol-1-yl)acetaldehyde (CAS 1007550-84-6) is a highly versatile, bifunctional building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and fragment-based drug discovery (FBDD). Structurally, it features a pyrazole ring substituted with a bromine atom at the C4 position and an acetaldehyde moiety at the N1 position.

Understanding its phase transition temperatures—specifically its melting point (MP) and boiling point (BP)—is critical for optimizing reaction conditions, designing purification workflows (such as vacuum distillation or low-temperature crystallization), and ensuring storage stability. Because the free alpha-heteroaryl aldehyde is highly reactive and prone to oligomerization or thermal degradation, it is frequently handled and stored as its more stable acetal derivative, such as (4-bromo-1H-pyrazol-1-yl)acetaldehyde diethyl acetal (CAS 1006682-90-1)[].

Thermodynamic Causality & Structural Influence

The physicochemical properties of pyrazole derivatives are heavily dictated by intermolecular forces, primarily hydrogen bonding and dipole-dipole interactions.

Unsubstituted 1H-pyrazoles, such as 4-bromopyrazole (CAS 2075-45-8), exhibit strong intermolecular N-H···N hydrogen bonding. This network of hydrogen bonds requires significant thermal energy to break, resulting in a solid state at room temperature with a relatively high melting point (93–97 °C)[2] and an elevated boiling point (250–260 °C)[3].

When the N1 position is alkylated or acylated—as seen in 4-bromo-1-methylpyrazole (CAS 15803-02-8) or (4-bromo-1H-pyrazol-1-yl)acetaldehyde—this critical hydrogen bond donor capacity is eliminated. Consequently, the thermodynamic barriers to phase transition drop significantly. 4-bromo-1-methylpyrazole is a liquid at room temperature with a boiling point of 185–188 °C[4].

Substituting the methyl group with an acetaldehyde group (-CH₂CHO) increases the molecular weight and introduces new dipole-dipole interactions from the carbonyl oxygen. Therefore, (4-bromo-1H-pyrazol-1-yl)acetaldehyde exists as a low-melting solid or viscous oil at room temperature. While its theoretical atmospheric boiling point is elevated compared to the methyl derivative, the compound is highly susceptible to thermal degradation (e.g., aldol-type condensations) before reaching this temperature.

Quantitative Data Presentation

To contextualize the thermal properties of (4-bromo-1H-pyrazol-1-yl)acetaldehyde, the table below compares it against its structural precursors and stable derivatives.

CompoundCAS NumberMolecular Weight ( g/mol )Melting Point (°C)Boiling Point (°C at 760 mmHg)
4-Bromopyrazole2075-45-8146.9893 – 97[2]250 – 260[3]
4-Bromo-1-methylpyrazole15803-02-8161.00< 20 (Liquid)185 – 188[4]
(4-Bromo-1H-pyrazol-1-yl)acetaldehyde 1007550-84-6 189.01 15 – 30 (Predicted) ~ 230 – 250 (Decomposes)
(4-Bromo-1H-pyrazol-1-yl)acetaldehyde diethyl acetal1006682-90-1263.13< 20 (Liquid)~ 280 – 300 (Predicted)[]

Note: Due to the thermal instability of the free aldehyde, atmospheric boiling points are theoretical. Practical distillation must be performed under high vacuum (e.g., < 10 mmHg).

Experimental Protocols for Thermal Determination

Because (4-bromo-1H-pyrazol-1-yl)acetaldehyde undergoes degradation upon excessive heating, standard capillary melting point apparatuses and atmospheric distillation setups are insufficient and will yield artificially skewed data. The following self-validating protocols utilize advanced thermal analysis to accurately determine phase transitions without degrading the analyte.

Protocol 1: Determination of Melting Point via Differential Scanning Calorimetry (DSC)
  • Sample Preparation: Under an inert nitrogen atmosphere (to prevent oxidative degradation), weigh 2.0 to 5.0 mg of the purified (4-bromo-1H-pyrazol-1-yl)acetaldehyde into an aluminum DSC pan.

  • Hermetic Sealing: Crimp the pan with a hermetic lid to prevent the escape of volatile impurities which could artificially depress the melting point.

  • Thermal Equilibration: Cool the sample to -20 °C and hold isothermally for 5 minutes. This ensures complete crystallization of the potentially supercooled liquid.

  • Ramp Phase: Heat the sample at a strictly controlled rate of 5 °C/min up to 50 °C.

  • Data Analysis: Identify the primary endothermic peak. The extrapolated onset temperature of this peak represents the true thermodynamic melting point.

Protocol 2: Determination of Boiling Point via Thermogravimetric Analysis (TGA)
  • System Purge: Load 10.0 mg of the sample into a platinum TGA pan. Purge the furnace with dry helium at a flow rate of 50 mL/min.

  • Pressure Reduction: Evacuate the TGA chamber to a stable reduced pressure of 10 mmHg. (Crucial Step: Atmospheric determination will result in degradation, visible as a continuous, sloped mass loss without a sharp plateau).

  • Heating Ramp: Apply a heating rate of 10 °C/min.

  • Derivative Mass Loss (DTG): Monitor the first derivative of the mass loss curve (DTG). The peak of the DTG curve under vacuum correlates to the boiling point at 10 mmHg.

  • Nomogram Conversion: Utilize the Clausius-Clapeyron relation or a standard pressure-temperature nomogram to extrapolate the theoretical boiling point at 760 mmHg.

Workflow Visualization

The following diagram illustrates the logical workflow for the thermal analysis of reactive heteroaryl aldehydes, ensuring data integrity while avoiding thermal degradation.

ThermalAnalysisWorkflow Sample Sample Prep: (4-Bromo-1H-pyrazol-1-yl)acetaldehyde (Inert Atmosphere) DSC DSC Analysis Ramp: 5°C/min from -20°C Sample->DSC TGA TGA Analysis Vacuum (10 mmHg) Sample->TGA MP Determine Phase Transition (Melting Point: 15-30°C) DSC->MP BP Determine Volatilization (Extrapolated BP) TGA->BP Degradation Avoid Thermal Degradation (Aldol Condensation) TGA->Degradation

Caption: Thermal analysis workflow for reactive aldehydes using DSC and vacuum TGA.

References

Sources

Foundational

toxicity and handling guidelines for (4-bromo-1H-pyrazol-1-yl)acetaldehyde

An In-depth Technical Guide to the Toxicity and Handling of (4-bromo-1H-pyrazol-1-yl)acetaldehyde Disclaimer Introduction and Compound Profile (4-bromo-1H-pyrazol-1-yl)acetaldehyde is a bifunctional molecule featuring a...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Toxicity and Handling of (4-bromo-1H-pyrazol-1-yl)acetaldehyde

Disclaimer

Introduction and Compound Profile

(4-bromo-1H-pyrazol-1-yl)acetaldehyde is a bifunctional molecule featuring a brominated pyrazole ring and an acetaldehyde side chain. The pyrazole moiety is a common scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer and antimicrobial properties.[1][2] The acetaldehyde functional group, particularly with an alpha-halogen, is a reactive electrophile, making this compound a potentially useful intermediate in organic synthesis.

However, the combination of these two functionalities necessitates a cautious approach to its handling. This guide provides a comprehensive overview of the inferred toxicological properties of (4-bromo-1H-pyrazol-1-yl)acetaldehyde and detailed guidelines for its safe handling, storage, and disposal.

Inferred Toxicological Profile and Hazard Identification

Due to the absence of specific toxicological data for (4-bromo-1H-pyrazol-1-yl)acetaldehyde, a hazard assessment must be based on the known toxicities of its constituent parts: the brominated pyrazole core and the α-bromo-acetaldehyde side chain.

The Pyrazole Core

The pyrazole ring system is present in many biologically active compounds. While some pyrazole derivatives exhibit low toxicity[3], others have been shown to possess significant toxic potential. For instance, certain 1-methyl-1H-pyrazole-5-carboxamides have demonstrated unexpected acute mammalian toxicity, which is thought to be linked to the inhibition of mitochondrial respiration.[4] The presence of a bromine atom on the pyrazole ring may further modulate its biological activity and toxicity. The Safety Data Sheet (SDS) for the closely related compound, 4-bromo-1H-pyrazole, indicates that it is an irritant to the skin, eyes, and respiratory system.[5]

The α-Bromo-Acetaldehyde Side Chain

The acetaldehyde moiety is associated with a range of hazards. Acetaldehyde itself is a highly flammable and volatile liquid that is a severe eye irritant, may cause respiratory irritation, and is a suspected carcinogen and mutagen.[6][7][8] It can also form explosive peroxides upon exposure to air.[6][9]

The presence of a bromine atom on the carbon alpha to the aldehyde group is expected to significantly increase the reactivity of the molecule. α-Halo aldehydes are known to be reactive electrophiles.[10][11][12] This increased electrophilicity can lead to enhanced reactivity with biological nucleophiles, such as DNA and proteins, which is a common mechanism of toxicity for aldehydes.[13][14]

Summary of Inferred Hazards

Based on the analysis of its structural components, the following hazards should be assumed for (4-bromo-1H-pyrazol-1-yl)acetaldehyde:

Hazard ClassInferred Effects and Rationale
Acute Toxicity (Oral, Dermal, Inhalation) Likely to be harmful if swallowed, in contact with skin, or if inhaled, based on the properties of related pyrazoles and aldehydes.
Skin Corrosion/Irritation Expected to be a skin irritant, based on data for 4-bromo-1H-pyrazole and acetaldehyde.[5][7]
Serious Eye Damage/Irritation Expected to be a severe eye irritant, a known property of acetaldehyde.[7][8]
Respiratory Sensitization/Irritation Likely to cause respiratory irritation, based on data for 4-bromo-1H-pyrazole and acetaldehyde.[5][7]
Germ Cell Mutagenicity Suspected mutagen, based on the mutagenic potential of acetaldehyde.[6][8]
Carcinogenicity Suspected carcinogen, as acetaldehyde is listed as a possible human carcinogen.[7]
Reactivity Hazards The aldehyde functionality may lead to the formation of unstable peroxides over time. The α-bromo substitution increases its reactivity.

Risk Assessment and Engineering Controls

A thorough risk assessment is mandatory before any work with (4-bromo-1H-pyrazol-1-yl)acetaldehyde begins.

Risk Assessment Workflow

risk_assessment cluster_assessment Risk Assessment Process start Identify Hazards (Inferred Toxicity Profile) evaluate Evaluate Risks (Exposure Potential, Severity) start->evaluate Assess likelihood and consequence control Implement Control Measures (Engineering, PPE, Admin) evaluate->control Mitigate identified risks review Review and Document (Update as necessary) control->review Ensure effectiveness and compliance

Caption: A workflow for conducting a risk assessment for (4-bromo-1H-pyrazol-1-yl)acetaldehyde.

Engineering Controls
  • Chemical Fume Hood: All handling of (4-bromo-1H-pyrazol-1-yl)acetaldehyde, including weighing, transfers, and reactions, must be performed in a certified chemical fume hood to minimize inhalation exposure.

  • Ventilation: The laboratory should be well-ventilated with a minimum of 6-12 air changes per hour.

  • Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily accessible in the immediate work area.

Safe Handling and Personal Protective Equipment (PPE)

Strict adherence to safe handling procedures and the use of appropriate PPE are critical to minimizing exposure.

Personal Protective Equipment (PPE) Ensemble

ppe_ensemble cluster_ppe Required PPE for Handling lab_coat Flame-Resistant Lab Coat (fully buttoned) gloves Double Gloving: Nitrile or Neoprene Gloves eye_protection Chemical Splash Goggles and Face Shield respirator Respirator (if required by risk assessment)

Caption: Recommended Personal Protective Equipment for handling (4-bromo-1H-pyrazol-1-yl)acetaldehyde.

Step-by-Step Handling Protocol
  • Preparation:

    • Don the required PPE as outlined above.

    • Ensure the chemical fume hood is functioning correctly.

    • Prepare all necessary equipment and reagents before handling the compound.

    • Have spill cleanup materials readily available.

  • Weighing and Transfer:

    • Perform all weighing and transfers within the chemical fume hood.

    • Use a disposable weighing boat or weigh the compound directly into the reaction vessel.

    • Handle the compound with care to avoid generating dust or aerosols.

    • Close the container tightly immediately after use.

  • During Reaction:

    • Keep the reaction vessel closed to the extent possible.

    • Monitor the reaction for any signs of unexpected reactivity.

    • Maintain a clean and organized work area within the fume hood.

  • Post-Handling:

    • Decontaminate all surfaces that may have come into contact with the compound using an appropriate solvent (e.g., ethanol), followed by soap and water.

    • Carefully remove and dispose of gloves in the appropriate waste container.

    • Wash hands thoroughly with soap and water after handling is complete.

Storage and Waste Disposal

Proper storage and disposal are essential to prevent accidents and environmental contamination.

Storage
  • Container: Store in a tightly sealed, clearly labeled container.

  • Location: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents, strong bases, and reducing agents.

  • Inert Atmosphere: Due to the potential for peroxide formation, storage under an inert atmosphere (e.g., argon or nitrogen) is highly recommended.

  • Light: Protect from light.

Waste Disposal
  • Waste Streams: All waste materials contaminated with (4-bromo-1H-pyrazol-1-yl)acetaldehyde, including empty containers, disposable labware, and contaminated PPE, must be collected in a designated hazardous waste container.

  • Labeling: The waste container must be clearly labeled with the full chemical name and associated hazards.

  • Disposal: Dispose of hazardous waste through your institution's EHS department in accordance with all local, state, and federal regulations.

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

Emergency SituationProcedure
Skin Contact Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[15]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[15]
Inhalation Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[15]
Ingestion Do NOT induce vomiting. Rinse mouth with water.[15]
Spill Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal. Ventilate the area and wash the spill site after material pickup is complete.

Experimental Protocol: A Case Study (Wittig Reaction)

This hypothetical protocol illustrates the integration of safety measures when using (4-bromo-1H-pyrazol-1-yl)acetaldehyde in a common synthetic transformation.

Reaction: Wittig olefination of (4-bromo-1H-pyrazol-1-yl)acetaldehyde with a stabilized ylide.

  • Ylide Preparation (in a separate flask):

    • In a fume hood, add the phosphonium salt to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel.

    • Dissolve the salt in an appropriate anhydrous solvent (e.g., THF).

    • Cool the solution to 0 °C in an ice bath.

    • Slowly add a strong base (e.g., n-butyllithium) via the dropping funnel.

    • Allow the mixture to stir at 0 °C for 30 minutes, then at room temperature for 1 hour to form the ylide.

  • Aldehyde Addition:

    • In a separate flask, dissolve (4-bromo-1H-pyrazol-1-yl)acetaldehyde in anhydrous THF under a nitrogen atmosphere. (Critical Step: Perform all handling of the aldehyde in the fume hood with full PPE).

    • Cool the ylide solution back to 0 °C.

    • Slowly add the solution of (4-bromo-1H-pyrazol-1-yl)acetaldehyde to the ylide solution via a cannula or dropping funnel.

  • Reaction and Workup:

    • Allow the reaction to stir at room temperature and monitor by TLC.

    • Once the reaction is complete, quench by slowly adding saturated aqueous ammonium chloride solution.

    • Transfer the mixture to a separatory funnel and extract with an appropriate organic solvent (e.g., ethyl acetate).

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. (Note: Use a trap to prevent the release of volatile compounds into the vacuum pump).

  • Purification:

    • Purify the crude product by flash column chromatography on silica gel.

References

  • Kamel, M. M., et al. (2015). Convenient synthesis, characterization, cytotoxicity and toxicity of pyrazole derivatives. Acta Chimica Slovenica, 62(1), 136-151.
  • Preston, S., et al. (2021). 1-methyl-1H-pyrazole-5-carboxamide derivatives exhibit unexpected acute mammalian toxicity. Journal of Medicinal Chemistry, 64(1), 840-844.
  • Khedkar, P. M., Jagdale, D. M., & Dhande, S. R. (2018). Acute toxicity testing of synthesized pyrazoline derivatives in adult zebrafish. International Journal of Pharmaceutical Sciences and Research, 9(1), 277-281.
  • de F. O. Fulco, C., et al. (2012). Synthesis, docking studies, pharmacological activity and toxicity of a novel pyrazole derivative (LQFM 021)--possible effects on phosphodiesterase. Molecules, 17(8), 9646-9660.
  • Hassan, A. S., & Aboulthana, W. M. (2024). The four toxicity parameters of pyrazole-based derivatives 7c and 11a. Journal of Molecular Structure.
  • Sigma-Aldrich. (2025).
  • Fisher Scientific. (2025).
  • National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
  • Agilent Technologies, Inc. (2024).
  • Cole-Parmer. (2006). Material Safety Data Sheet - 4-Bromo-1h-pyrazole-5-carbaldehyde, 95+%.
  • Fisher Scientific. (n.d.). Safety Data Sheet: (4-Bromo-1-methyl-1H-pyrazol-3-yl)methanol.
  • AK Scientific, Inc. (n.d.). Safety Data Sheet: 4-(4-Bromo-1H-pyrazol-3-yl)pyridine.
  • Durham Tech. (2019).
  • National Center for Biotechnology Information. (n.d.). Health Effects of Aldehydes and Alcohols in Mobile Source Emissions.
  • Bergeson & Campbell, P.C. (2024). Draft comments on acetaldehyde.
  • LibreTexts. (2019). 22.
  • OpenOChem Learn. (n.d.).
  • Carl ROTH. (n.d.).
  • LibreTexts. (2023). 22.
  • LoPachin, R. M., & Gavin, T. (2014). Molecular mechanisms of aldehyde toxicity: a chemical perspective. Chemical research in toxicology, 27(7), 1081-1091.
  • NextSDS. (n.d.).
  • NOAA. (n.d.). ACETALDEHYDE. CAMEO Chemicals.

Sources

Protocols & Analytical Methods

Method

synthesis protocol for (4-bromo-1H-pyrazol-1-yl)acetaldehyde from 4-bromopyrazole

Target Audience: Synthetic Chemists, Process Researchers, and Drug Discovery Scientists Document Type: Standard Operating Procedure (SOP) & Mechanistic Guide Introduction & Mechanistic Rationale The synthesis of N-alkyla...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Discovery Scientists Document Type: Standard Operating Procedure (SOP) & Mechanistic Guide

Introduction & Mechanistic Rationale

The synthesis of N-alkylated pyrazoles bearing reactive terminal functional groups is a critical workflow in the development of fused heterocyclic scaffolds (e.g., imidazopyrazines, pyrazolopyrimidines) for pharmaceutical applications [1]. Specifically, (4-bromo-1H-pyrazol-1-yl)acetaldehyde (CAS: 1007550-84-6) is a highly versatile building block.

Direct alkylation of 4-bromopyrazole with bromoacetaldehyde is notoriously problematic. Unprotected α-haloaldehydes are highly unstable, prone to rapid polymerization, and readily undergo self-condensation under the basic conditions required for N-alkylation. To bypass this, a self-validating two-step sequence is employed:

  • Protected Alkylation: 4-bromopyrazole is alkylated using a stable surrogate, bromoacetaldehyde diethyl acetal , under basic conditions to yield an acetal intermediate (CAS: 1006682-90-1) [2].

  • Acidic Deprotection: The diethyl acetal is subsequently hydrolyzed under aqueous acidic conditions to reveal the target aldehyde [3].

This approach ensures high atom economy, prevents aldehyde degradation, and allows for the isolation of a stable intermediate that can be stockpiled for scale-up campaigns.

Experimental Workflow

G N1 4-Bromopyrazole N3 Step 1: N-Alkylation (90-100°C, 12h) N1->N3 N2 Bromoacetaldehyde Diethyl Acetal + K2CO3 in DMF N2->N3 N4 Aqueous Workup & Extraction (EtOAc / 5% LiCl aq) N3->N4 N5 4-Bromo-1-(2,2-diethoxyethyl)-1H-pyrazole (Stable Intermediate) N4->N5 N7 Step 2: Acetal Hydrolysis (60°C, 2-4h) N5->N7 N6 2M HCl in THF/H2O N6->N7 N8 Neutralization & Extraction (NaHCO3 / DCM at 0°C) N7->N8 N9 (4-Bromo-1H-pyrazol-1-yl)acetaldehyde (Target Product) N8->N9

Fig 1: Two-step synthesis workflow for (4-bromo-1H-pyrazol-1-yl)acetaldehyde.

Materials and Reagents

Reagent / SolventRoleEquivalentsCAS Number
4-Bromopyrazole Starting Material1.02075-45-8
Bromoacetaldehyde diethyl acetal Alkylating Agent1.22032-35-1
Potassium Carbonate (K₂CO₃) Base2.0584-08-7
N,N-Dimethylformamide (DMF) Solvent (Step 1)0.2 M68-12-2
Tetrahydrofuran (THF) Solvent (Step 2)0.1 M109-99-9
2M Hydrochloric Acid (HCl, aq) Acid Catalyst5.07647-01-0

Step-by-Step Methodology

Step 1: Synthesis of 4-bromo-1-(2,2-diethoxyethyl)-1H-pyrazole

Objective: Deprotonate the weakly nucleophilic pyrazole (pKa ~14.2) and drive the Sₙ2 displacement of the alkyl bromide.

  • Activation: Charge an oven-dried round-bottom flask equipped with a magnetic stir bar with 4-bromopyrazole (1.0 equiv) and anhydrous DMF. Add finely powdered K₂CO₃ (2.0 equiv).

    • Causality Note: DMF is a polar aprotic solvent that effectively solvates the potassium cation, leaving the pyrazolide anion "naked" and highly reactive. Stirring for 30 minutes prior to electrophile addition ensures complete deprotonation.

  • Alkylation: Dropwise add bromoacetaldehyde diethyl acetal (1.2 equiv) via syringe.

  • Heating: Attach a reflux condenser and heat the reaction mixture to 90–100 °C under an inert nitrogen atmosphere for 12 hours. Monitor conversion via LC-MS or TLC (Hexanes/EtOAc 3:1).

  • Workup: Cool the mixture to room temperature and quench with distilled water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

    • Causality Note: DMF is highly miscible with both water and EtOAc. To prevent DMF carryover, wash the combined organic layers extensively with a 5% aqueous LiCl solution (or brine) at least 4 times. LiCl drastically increases the polarity of the aqueous phase, forcing DMF out of the organic layer.

  • Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude brown oil can be purified via silica gel flash chromatography (0-20% EtOAc in Hexanes) to yield the pure acetal intermediate.

Step 2: Synthesis of (4-bromo-1H-pyrazol-1-yl)acetaldehyde

Objective: Cleave the diethyl acetal protecting group to reveal the reactive aldehyde without inducing aldol-type degradation.

  • Solvation: Dissolve the purified 4-bromo-1-(2,2-diethoxyethyl)-1H-pyrazole (1.0 equiv) in a mixture of THF and water (3:1 ratio).

  • Hydrolysis: Add 2M aqueous HCl (5.0 equiv) in one portion.

    • Causality Note: THF is chosen over DCM or toluene because it is miscible with aqueous acid, creating a homogenous monophasic reaction environment that accelerates the hydrolysis kinetics.

  • Heating: Heat the mixture to 60 °C for 2–4 hours. Prolonged heating should be avoided to prevent degradation of the resulting aldehyde.

  • Quenching: Cool the reaction vessel to 0 °C in an ice bath. Carefully neutralize the mixture by dropwise addition of saturated aqueous NaHCO₃ until the pH reaches ~7.5.

    • Causality Note: Neutralization must be done at 0 °C. Alpha-heteroatom substituted aldehydes are highly sensitive to base-catalyzed aldol condensation. Keeping the temperature low prevents the formation of polymeric byproducts.

  • Extraction: Extract the neutralized mixture with Dichloromethane (DCM) three times. Wash the combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo at a low water-bath temperature (<30 °C).

  • Storage: The resulting (4-bromo-1H-pyrazol-1-yl)acetaldehyde should be used immediately in subsequent reactions (e.g., reductive aminations or cyclizations) or stored under argon at -20 °C to prevent oxidation to the carboxylic acid.

Analytical Characterization Data

Validation of the target compounds should be confirmed using ¹H NMR and LC-MS. Below is the expected spectral data profile for the intermediate and final product.

CompoundExpected ¹H NMR (CDCl₃, 400 MHz)Expected MS (ESI+)
Acetal Intermediate δ 7.48 (s, 1H), 7.42 (s, 1H), 4.70 (t, J = 5.2 Hz, 1H, -CH (OEt)₂), 4.15 (d, J = 5.2 Hz, 2H, -CH ₂-), 3.70-3.40 (m, 4H, -OCH ₂CH₃), 1.18 (t, J = 7.0 Hz, 6H, -OCH₂CH ₃).[M+H]⁺ m/z 263.0 / 265.0 (Br isotope pattern)
Target Aldehyde δ 9.75 (s, 1H, -CH O), 7.55 (s, 1H), 7.48 (s, 1H), 4.95 (d, J = 1.5 Hz, 2H, -CH ₂-).[M+H]⁺ m/z 189.0 / 191.0 (Br isotope pattern)

References

  • Thompson, A. M., et al. (2018). Design, Synthesis, and Biological Evaluation of 2-Nitroimidazopyrazin-one/-es with Antitubercular and Antiparasitic Activity. Journal of Medicinal Chemistry, 61(23), 10583–10601. Available at:[Link]

  • US Patent US8993582B2. (2015). Processes for preparing JAK inhibitors and related intermediate compounds. Google Patents.
  • Khare, S., et al. (2019). Structure–Property Optimization of a Series of Imidazopyridines for Visceral Leishmaniasis. ACS Infectious Diseases, 5(5), 753–767. Available at:[Link]

Application

reductive amination of (4-bromo-1H-pyrazol-1-yl)acetaldehyde with primary amines

Application Note: Highly Chemoselective Reductive Amination of (4-Bromo-1H-pyrazol-1-yl)acetaldehyde Introduction & Mechanistic Rationale (4-Bromo-1H-pyrazol-1-yl)acetaldehyde is a highly versatile building block in medi...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Highly Chemoselective Reductive Amination of (4-Bromo-1H-pyrazol-1-yl)acetaldehyde

Introduction & Mechanistic Rationale

(4-Bromo-1H-pyrazol-1-yl)acetaldehyde is a highly versatile building block in medicinal chemistry. The 4-bromopyrazole moiety serves as a robust synthetic handle for downstream cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig), making it a critical structural motif in therapeutic patents for FGFR inhibitors () and bifunctional degraders (). The acetaldehyde appendage enables the installation of diverse aliphatic or aromatic amines via reductive amination.

However, the reductive amination of α -heteroaryl acetaldehydes presents specific chemoselectivity challenges. The proximity of the electron-withdrawing pyrazole ring increases the electrophilicity of the aldehyde. If the reducing agent is too aggressive, the substrate is prematurely reduced to the corresponding alcohol (2-(4-bromo-1H-pyrazol-1-yl)ethan-1-ol) before imine formation can occur.

While early methodologies relied heavily on sodium cyanoborohydride (), the reagent of choice for this transformation is now Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃). As established by , STAB is a mild, sterically hindered reducing agent. The three electron-withdrawing acetoxy groups reduce the nucleophilicity of the hydride, rendering it exceptionally chemoselective for protonated iminium ions over neutral aldehydes.

Logical Relationships & Reaction Workflow

Mechanistic pathway of reductive amination from aldehyde and amine to the secondary amine.

Experimental workflow for the reductive amination using NaBH(OAc)3.

Optimization of Reaction Conditions

The following table summarizes the quantitative optimization data for the coupling of (4-bromo-1H-pyrazol-1-yl)acetaldehyde with a model primary aliphatic amine.

EntryReducing AgentSolventAdditiveTemp (°C)Time (h)Yield (%)Observation / Causality
1NaBH₄MeOHNone25425Major byproduct: alcohol (premature aldehyde reduction).
2NaBH₃CNMeOHAcOH (1 eq)251268Toxic HCN gas risk; moderate conversion.
3NaBH(OAc)₃DCENone251255Sluggish imine formation; incomplete conversion.
4 NaBH(OAc)₃ DCE AcOH (1 eq) 25 8 89 Clean conversion; trace alcohol byproduct.
5NaBH(OAc)₃THFAcOH (1 eq)251278Slower reaction rate compared to DCE.

Detailed Experimental Protocol

This protocol is designed as a self-validating system, ensuring that each step has a clear analytical checkpoint and a mechanistic rationale.

Materials:

  • (4-Bromo-1H-pyrazol-1-yl)acetaldehyde (1.0 equiv, 10.0 mmol, 1.89 g)

  • Primary Amine (e.g., Benzylamine) (1.05 equiv, 10.5 mmol)

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv, 15.0 mmol, 3.18 g)

  • Glacial Acetic Acid (AcOH) (1.0 equiv, 10.0 mmol, 0.57 mL)

  • 1,2-Dichloroethane (DCE), anhydrous (50 mL)

Step-by-Step Methodology:

Step 1: Preparation of the Reaction Mixture

  • Action: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve (4-bromo-1H-pyrazol-1-yl)acetaldehyde (1.89 g, 10 mmol) in anhydrous DCE (40 mL) under a nitrogen atmosphere.

  • Causality: DCE is the optimal solvent for STAB-mediated reductive aminations due to its excellent solubility profile for borohydride species and its non-nucleophilic nature. The nitrogen atmosphere prevents the oxidative degradation of the delicate α -heteroaryl aldehyde.

Step 2: Amine Addition and Imine Formation

  • Action: Add the primary amine (10.5 mmol) followed by glacial acetic acid (0.57 mL, 10 mmol). Stir the mixture at room temperature (20–25 °C) for 30–60 minutes.

  • Causality: A slight excess of the primary amine ensures complete consumption of the valuable pyrazole aldehyde. Acetic acid acts as a mild Brønsted acid to catalyze the dehydration step of imine formation. Pre-stirring allows the equilibrium to shift toward the imine before the reducing agent is introduced, effectively eliminating the risk of direct reduction of the aldehyde to the alcohol.

Step 3: Reduction

  • Action: Add NaBH(OAc)₃ (3.18 g, 15 mmol) portion-wise over 10 minutes. Wash the residual powder down with the remaining 10 mL of DCE.

  • Causality: Portion-wise addition mitigates any mild exotherms and controls the evolution of hydrogen gas (if trace moisture is present). STAB selectively reduces the protonated iminium intermediate without affecting unreacted aldehyde.

Step 4: In-Process Control (IPC) & Self-Validation

  • Action: Stir the reaction at room temperature for 6–8 hours. Monitor the reaction via LC-MS or TLC (Eluent: 5% MeOH in DCM; visualize with UV 254 nm and Ninhydrin stain).

  • Causality: Self-validation is achieved by observing the disappearance of the aldehyde peak (UV active, Ninhydrin negative) and the emergence of the secondary amine mass [M+H]⁺ (UV active, Ninhydrin positive). Do not proceed to workup until the aldehyde is fully consumed.

Step 5: Quench and Workup

  • Action: Once complete, cool the flask in an ice bath and carefully quench the reaction by adding saturated aqueous NaHCO₃ (30 mL) dropwise. Stir vigorously for 30 minutes.

  • Causality: NaHCO₃ neutralizes the acetic acid and hydrolyzes the unreacted borohydride and borate complexes. Vigorous stirring ensures the breakdown of boron-amine complexes, which can otherwise cause poor extraction yields and severe streaking during chromatography.

Step 6: Extraction and Purification

  • Action: Transfer to a separatory funnel, separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL). Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, gradient of 0–10% MeOH in DCM with 0.1% Et₃N).

  • Causality: The addition of 0.1% triethylamine (Et₃N) to the eluent prevents the secondary amine product from irreversibly binding to the acidic silanol groups on the silica gel, ensuring high recovery.

Troubleshooting & Analytical Characterization

  • Issue: High levels of alcohol byproduct.

    • Diagnosis/Solution: Indicates premature reduction. Ensure the aldehyde and amine are pre-stirred with AcOH for at least 30 minutes before adding STAB. If the amine is highly sterically hindered, molecular sieves (4Å) can be added to drive imine formation prior to reduction.

  • Issue: Over-alkylation (Tertiary Amine Formation).

    • Diagnosis/Solution: Over-alkylation is rare with STAB but can occur if the primary amine is highly reactive and unhindered. To resolve this, reduce the equivalents of aldehyde or slowly add the aldehyde to a slight excess of the amine.

  • Stability Note: (4-Bromo-1H-pyrazol-1-yl)acetaldehyde is prone to polymerization or oxidation upon prolonged storage. It is highly recommended to synthesize it fresh (e.g., via Swern or Dess-Martin oxidation of the corresponding ethanol derivative) or store it neat at -20 °C under an inert atmosphere.

References

  • Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: The cyanohydridoborate anion as a selective reducing agent Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

  • Title: WO2008078091A1 - Bicyclic heterocyclic compounds as fgfr inhibitors Source: Google Patents URL
  • Title: WO2021053495A1 - Bifunctional degraders and their methods of use Source: Google Patents URL
Method

Application Note: Deprotection Strategies for (4-bromo-1H-pyrazol-1-yl)acetaldehyde Acetals

Executive Summary & Chemical Context (4-bromo-1H-pyrazol-1-yl)acetaldehyde is a highly versatile electrophilic building block in modern medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors, bifu...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

(4-bromo-1H-pyrazol-1-yl)acetaldehyde is a highly versatile electrophilic building block in modern medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors, bifunctional degraders (PROTACs), and complex fused heterocyclic systems[1]. Because free aldehydes are prone to polymerization, oxidation, and unwanted nucleophilic attacks during multi-step syntheses (such as Suzuki-Miyaura cross-couplings at the 4-bromo position), the aldehyde is typically masked as a diethyl or dimethyl acetal[2].

While acetals are generally stable to bases, nucleophiles, and reducing agents, their removal requires specific acidic conditions[2]. However, the presence of the basic pyrazole ring introduces unique mechanistic hurdles that cause standard catalytic deprotection methods to fail. This guide provides field-proven, self-validating protocols to overcome these challenges.

Mechanistic Bottlenecks in Azole-Acetal Deprotection

Standard acetal deprotection relies on acid-catalyzed hydrolysis, where the acetal oxygen is protonated to form a highly reactive oxocarbenium ion, followed by nucleophilic attack by water[3]. Pyrazole-containing acetals disrupt this standard pathway:

  • Nitrogen Buffering & Hydrogen Bonding: The basic pyrazole nitrogen (N2) readily protonates, buffering catalytic amounts of acid. Furthermore, structural studies on analogous azole-acetals demonstrate that an intramolecular hydrogen bond can form between the acetal hydrogen and the N2 of the azole ring[4].

  • Electrophilic Deactivation: This hydrogen-bonding interaction lessens the partial positive charge on the acetal carbon, rendering it significantly less electrophilic. As a result, the hydrolysis rate plummets[4].

  • The Causality of Acid Selection: Catalytic Lewis acids or weak Brønsted acids fail to drive the reaction to completion due to this buffering and deactivation[4]. Successful deprotection requires excess strong Brønsted acids (e.g., concentrated HCl, TFA, or 98% Formic acid) to overwhelm the basicity of the pyrazole, disrupt the hydrogen bonding, and force the equilibrium toward the aldehyde[4].

Mechanism A Protected Acetal (Diethyl/Dimethyl) B Protonation of Acetal Oxygen A->B C Catalytic/Weak Acid (Stalled Reaction) B->C Low Acid Conc. E Strong Brønsted Acid (TFA, HCl, HCOOH) B->E High Acid Conc. D N-H Hydrogen Bonding & Pyrazole Protonation C->D Buffering Effect D->C Equilibrium F Oxocarbenium Ion Formation E->F Overcomes H-bonding G Hemiacetal Intermediate F->G H2O Attack H Target Aldehyde (4-bromo-1H-pyrazol-1-yl)acetaldehyde G->H -ROH

Mechanistic pathway of azole-acetal deprotection highlighting acid concentration dependence.

Comparative Methodology

To facilitate experimental design, the following table summarizes the quantitative parameters of the three most reliable deprotection methods for pyrazole-acetals.

MethodReagentsAcid EquivalentsTemp / TimeTypical YieldPrimary Use Case
A. Aqueous HCl Conc. HCl (37%), THF, H₂O5.0 – 10.0 eq40 °C / 2–4 h85–95%Robust, scalable standard for stable substrates.
B. Formic Acid 98% HCOOHSolvent volume50 °C / 1–3 h80–90%Highly stubborn acetals resisting biphasic conditions.
C. TFA / DCM TFA, DCM, H₂O10.0 – 20.0 eqRT / 12–24 h75–85%Substrates with moderate acid sensitivity (e.g., PROTACs).

Validated Experimental Protocols

Protocol A: Concentrated HCl in THF/Water (The Robust Standard)

Causality Insight: Tetrahydrofuran (THF) is selected as the co-solvent because it is fully water-miscible. This ensures a homogeneous reaction mixture, which is critical because the protonated pyrazole intermediate is highly polar and would otherwise crash out or partition poorly in a biphasic system.

  • Dissolution: Dissolve (4-bromo-1H-pyrazol-1-yl)acetaldehyde diethyl acetal (1.0 mmol) in THF (3.0 mL).

  • Acidification: Add distilled water (1.0 mL) followed by dropwise addition of concentrated aqueous HCl (37%, ~0.8 mL, ~10.0 mmol).

  • Hydrolysis: Heat the mixture to 40 °C and stir vigorously for 2 to 4 hours.

  • Validation Checkpoint 1 (TLC): Spot the reaction mixture against the starting material on a silica TLC plate (Eluent: 1:1 Hexane/EtOAc). The acetal (Rf ~0.6) should disappear, replaced by a lower Rf spot that stains bright orange/red when dipped in 2,4-Dinitrophenylhydrazine (2,4-DNP) stain.

  • Quenching: Cool to 0 °C. Carefully quench the reaction by adding saturated aqueous NaHCO₃ dropwise until the pH reaches ~7. Caution: Vigorous CO₂ evolution will occur.

  • Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine (10 mL).

  • Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (bath temp < 30 °C to prevent aldehyde degradation).

Workflow Step1 1. Dissolve Acetal in THF (0.2 M) Step2 2. Add Conc. HCl (5-10 eq) Step1->Step2 Step3 3. Stir at 40°C (Monitor by TLC) Step2->Step3 Step4 4. Quench with Sat. NaHCO3 Step3->Step4 Step5 5. Extract (EtOAc) & Wash (Brine) Step4->Step5 Step6 6. Dry & Concentrate Step5->Step6 Step7 7. Pure Aldehyde or Bisulfite Adduct Step6->Step7

Step-by-step experimental workflow for the HCl-mediated deprotection of pyrazole acetals.

Protocol B: Formic Acid Cleavage & Bisulfite Trapping

Causality Insight: Free (4-bromo-1H-pyrazol-1-yl)acetaldehyde can be prone to self-condensation or degradation upon concentration. Formic acid acts as both solvent and acid, driving the reaction efficiently[4]. Trapping the resulting aldehyde as a sodium bisulfite adduct provides a stable, solid form that can be stored indefinitely or used directly in downstream reductive aminations[4].

  • Reaction: Dissolve the acetal (1.0 mmol) in 98% Formic Acid (3.0 mL). Stir at 50 °C for 2 hours.

  • Concentration: Remove the formic acid under reduced pressure (azeotrope with toluene if necessary to remove residual acid).

  • Bisulfite Trapping: Dissolve the crude residue in a minimal amount of ethanol (1.0 mL). Add a saturated aqueous solution of sodium bisulfite (NaHSO₃, 1.5 mmol).

  • Precipitation: Stir vigorously at room temperature for 1 hour. A white precipitate of the bisulfite adduct will form.

  • Isolation: Filter the solid, wash with ice-cold ethanol and diethyl ether, and dry under high vacuum.

Analytical Validation (Self-Validating Systems)

To ensure the trustworthiness of the deprotection, verify the product using ¹H NMR (CDCl₃ or DMSO-d₆):

  • Disappearance Indicators: Complete loss of the acetal methine proton (triplet, δ ~4.5–4.8 ppm) and the ethoxy/methoxy alkyl signals (δ ~1.1 and 3.5 ppm).

  • Appearance Indicators: Emergence of the characteristic aldehyde proton signal (δ ~9.5–9.8 ppm, triplet or broad singlet depending on coupling to the adjacent CH₂ group). The pyrazole protons (δ ~7.5–8.0 ppm) will remain intact but may shift slightly downfield due to the removal of the electron-donating acetal group.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Column Chromatography Purification of (4-bromo-1H-pyrazol-1-yl)acetaldehyde

Welcome to the technical support guide for the purification of (4-bromo-1H-pyrazol-1-yl)acetaldehyde. This resource is designed for researchers and drug development professionals to navigate the specific challenges assoc...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the purification of (4-bromo-1H-pyrazol-1-yl)acetaldehyde. This resource is designed for researchers and drug development professionals to navigate the specific challenges associated with purifying this heterocyclic aldehyde via column chromatography. The following sections provide in-depth answers to common questions and troubleshoot potential issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial stationary and mobile phases for purifying (4-bromo-1H-pyrazol-1-yl)acetaldehyde?

Answer: For a compound with the structural features of (4-bromo-1H-pyrazol-1-yl)acetaldehyde—a polar heterocyclic pyrazole ring and a reactive aldehyde group—a logical starting point is normal-phase flash column chromatography.

  • Stationary Phase: Standard silica gel (230-400 mesh) is the most common and cost-effective choice for the purification of pyrazole derivatives.[1][2] Its slightly acidic nature is a critical factor to consider due to the sensitivity of the aldehyde functional group.

  • Mobile Phase System: A binary solvent system of a non-polar solvent and a polar solvent is standard. The most widely used and effective system for pyrazole derivatives is a gradient of ethyl acetate in hexane (or petroleum ether).[1][3][4] This combination offers a good polarity range to effectively elute the target compound while separating it from less polar starting materials and more polar by-products.

Q2: How do I determine the optimal mobile phase composition for the column?

Answer: The optimal mobile phase is best determined empirically using Thin-Layer Chromatography (TLC) prior to running the column.[5][6] The goal is to find a solvent ratio that provides a retention factor (Rf) for your target compound of approximately 0.25 to 0.35 .[7][8]

An Rf in this range ensures that the compound interacts sufficiently with the stationary phase for effective separation to occur, but not so strongly that it requires excessively large volumes of solvent or results in band broadening.[8] If the Rf is too high (>0.5), the compound will elute too quickly with poor separation. If it is too low (<0.1), the elution will be slow, leading to diffusion and broad peaks.

Q3: Is (4-bromo-1H-pyrazol-1-yl)acetaldehyde stable on silica gel? What are the risks?

Answer: This is a critical consideration. Aldehydes, particularly those that are more electrophilic or lack steric hindrance, can be sensitive to the acidic environment of a standard silica gel column.[9] Several potential issues can arise:

  • Degradation: The acidic silanol groups (Si-OH) on the silica surface can catalyze decomposition pathways.[10][11]

  • Oxidation: The aldehyde is susceptible to air oxidation, forming the corresponding (4-bromo-1H-pyrazol-1-yl)acetic acid.[7][12] This impurity is significantly more polar and will have a much lower Rf.

  • Self-Condensation: Aldol-type condensation reactions can be catalyzed by acidic or basic sites on the stationary phase, leading to oligomeric by-products.[13]

It is crucial to monitor for these possibilities by analyzing your fractions carefully by TLC. If you observe streaking or the appearance of new, more polar spots during chromatography, compound instability is a likely cause.[11]

Q4: What are the most common impurities to expect from the synthesis of (4-bromo-1H-pyrazol-1-yl)acetaldehyde?

Answer: Beyond unreacted starting materials, the impurity profile is largely dictated by the reactivity of the aldehyde. Common impurities include:

  • Starting Materials: Such as unreacted 4-bromopyrazole or other precursors.[7]

  • Oxidation Product: (4-bromo-1H-pyrazol-1-yl)acetic acid is a very common degradation product.[7]

  • Reaction Byproducts: Depending on the synthetic route, various side-products can form.[7][14]

  • Aldol Products: Self-condensation of the aldehyde can lead to dimers or trimers, which are typically higher in molecular weight and may have varying polarities.

Q5: What is the best method for loading the crude sample onto the column?

Answer: For optimal separation and resolution, dry loading is the preferred method.[1] This technique involves pre-adsorbing the crude mixture onto a small amount of silica gel.

Rationale: Dissolving the crude product in a strong solvent and loading it directly onto the column (wet loading) can cause the solvent to disrupt the top of the packed bed. Furthermore, this strong solvent can carry the compound partway down the column in a diffuse band before the mobile phase begins the separation, leading to poor resolution. Dry loading deposits the sample in a very narrow, concentrated band at the top of the column, leading to sharper peaks and better separation.[1]

Troubleshooting Guide

Problem / Symptom Probable Cause(s) Recommended Solution(s)
Compound streaks or "tails" on the TLC plate and column. 1. Interaction with acidic silanol groups on the silica surface. 2. Compound degradation on the stationary phase.[10][11]1. Neutralize the Mobile Phase: Add a small amount of a basic additive, such as 0.1-1% triethylamine (Et₃N), to your eluent system. This deactivates the acidic sites on the silica.[9] 2. Use a Different Stationary Phase: Switch to neutral or basic alumina, or consider using deactivated silica gel.[9][11]
New, more polar spots appear after running the column. The aldehyde is decomposing on the silica gel.[11]1. Deactivate the Silica: Use the triethylamine trick mentioned above. 2. Minimize Residence Time: Run the column more quickly (if separation allows) to reduce the contact time between the compound and the stationary phase.[11] 3. Alternative Purification: If degradation is severe, consider non-chromatographic methods like bisulfite adduct formation, which is specific for aldehydes.[15][16]
Poor separation between the product and an impurity. 1. The mobile phase polarity is not optimal. 2. Improper column packing or sample loading.1. Optimize Eluent: Return to TLC and test different solvent systems or shallower gradients (e.g., changing from 10% EtOAc/Hex to a gradient of 5-15% EtOAc/Hex).[1][7] 2. Change Solvent System: If Hex/EtOAc fails, try a system with different selectivity, such as Dichloromethane/Methanol.[10] 3. Ensure Proper Technique: Repack the column carefully, ensuring a level and compact bed. Use the dry loading method.[1]
The compound will not elute ("stuck at the origin"). The mobile phase is not polar enough to move the compound. The pyrazole ring makes the compound quite polar.[9]1. Increase Eluent Polarity: Gradually increase the percentage of the polar solvent (e.g., ethyl acetate). 2. Switch to a Stronger Solvent System: If 100% ethyl acetate is insufficient, switch to a more polar system like dichloromethane (DCM) with 1-10% methanol.[10]
The compound elutes too quickly with the solvent front (Rf ≈ 1). The mobile phase is too polar for the compound.Decrease Eluent Polarity: Reduce the proportion of the polar solvent in your mobile phase (e.g., increase the percentage of hexane).[10] The goal is to achieve an Rf between 0.25 and 0.35 on the TLC plate.[8][10]

Experimental Protocols & Visualizations

Protocol 1: TLC Analysis for Mobile Phase Optimization
  • Preparation: Cut a TLC plate (silica gel 60 F254) to size. Using a pencil, gently draw a starting line ~1 cm from the bottom.[8]

  • Spotting: Dissolve a small amount of your crude product in a volatile solvent (e.g., dichloromethane or ethyl acetate). Using a capillary tube, spot a small amount onto the starting line. The resulting spot should be 1-2 mm in diameter.[8]

  • Development: Prepare a developing chamber (e.g., a beaker covered with a watch glass) containing your chosen solvent system (e.g., 20% ethyl acetate in hexane). Place the TLC plate in the chamber, ensuring the solvent level is below the starting line.

  • Elution: Allow the solvent front to travel up the plate until it is ~1 cm from the top. Remove the plate and immediately mark the solvent front with a pencil.[8]

  • Visualization: Visualize the spots under a UV lamp (254 nm). Circle the spots with a pencil. Calculate the Rf value for each spot.

  • Optimization: Adjust the solvent ratio until your target compound has an Rf value of ~0.25-0.35.

Workflow for Purification of (4-bromo-1H-pyrazol-1-yl)acetaldehyde

G cluster_prep Preparation & Setup cluster_main Chromatography cluster_analysis Analysis & Isolation Crude Crude Product TLC TLC Optimization (Target Rf ≈ 0.3) Crude->TLC Pack Pack Column (Silica Gel Slurry) TLC->Pack Load Dry Load Sample Pack->Load Elute Elute with Optimized Mobile Phase Load->Elute Collect Collect Fractions Elute->Collect Analyze Analyze Fractions by TLC Collect->Analyze Combine Combine Pure Fractions Analyze->Combine Evaporate Evaporate Solvent Combine->Evaporate Pure Pure Product Evaporate->Pure G start Problem Encountered p1 Poor Separation start->p1 p2 Streaking / Tailing start->p2 p3 Compound Stuck start->p3 p4 Product Degradation start->p4 s1_1 Use Shallower Gradient p1->s1_1 s1_2 Change Solvent System (e.g., DCM/MeOH) p1->s1_2 s2_1 Add 0.1% Et3N to Mobile Phase p2->s2_1 s2_2 Use Neutral Alumina p2->s2_2 s3_1 Increase Eluent Polarity (e.g., add MeOH) p3->s3_1 s4_1 Deactivate Silica (add Et3N) p4->s4_1 s4_2 Run Column Faster p4->s4_2

Caption: Decision tree for troubleshooting common column chromatography issues.

References

  • ResearchGate. (2015). Is it possible to purify aldehyde by column? Is there any other method to do purification?. Retrieved from [Link]

  • ResearchGate. (2014). What is the best solvent for purifying aldehyde in a column chromatography?. Retrieved from [Link]

  • SIELC. (n.d.). Separation of Pyrazole-3,5-dicarboxylic acid monohydrate on Newcrom R1 HPLC column. Retrieved from [Link]

  • Makwana, A., & Parekh, H. (2012). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PYRAZOLE DERIVATIVES. Journal of Advanced Scientific Research, 3(4), 50-55. Retrieved from [Link]

  • JoVE. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Retrieved from [Link]

  • Waters. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

  • International Institute of Academic Research and Development. (2023). Green Synthesis of Pyrazole Derivatives employing 1,3-Dipolar Cycloaddition Reaction using Phenyl hydrazones and Benzoquinone. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

  • MDPI. (2019). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. Retrieved from [Link]

  • ResearchGate. (2014). What is the basic principle for selecting mobile phase in preparative column chromatography?. Retrieved from [Link]

  • Axion Labs. (2024). HPLC problems with very polar molecules. Retrieved from [Link]

  • ChemistryViews. (2012). Tips and Tricks for the Lab: Column Choices. Retrieved from [Link]

  • Royal Society of Chemistry. (2012). Asymmetric synthesis of pyrazole derivative using tert-butansulfoneamide as a chiral auxiliary. Retrieved from [Link]

  • MDPI. (2025). Synthesis of Novel Tetra-Substituted Pyrazole Derivatives Using Microwave Irradiation and Their Anti-Leukemic Activity Against Jurkat Cells. Retrieved from [Link]

  • LCGC International. (2025). What's Happening to My Column?. Retrieved from [Link]

  • ACS Publications. (2022). Toward the Development of a Manufacturing Process for the Insecticide Tyclopyrazoflor. Part I. Evaluation of Strategies using Ullmann Coupling of Pyrazole Derivatives. Retrieved from [Link]

  • ALWSCI. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Retrieved from [Link]

  • Biocompare. (2023). Chromatography Column Selection Guide. Retrieved from [Link]

  • Connect Journals. (2013). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved from [Link]

  • Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize. Retrieved from [Link]

  • Canadian Science Publishing. (n.d.). Photoisomerization of Acylsilanes to Siloxycarbenes, and Their Reactions with Polar Reagents. Retrieved from [Link]

  • Journal of the Chemical Society A. (n.d.). The sorption of acetaldehyde on silica gels. Retrieved from [Link]

  • Journal of Food Science. (n.d.). The Oxidative Stability and Retention of a Limonene-Based Model Flavor Plated on Amorphous Silica and Other Select. Retrieved from [Link]

  • ResearchGate. (2019). Removal of acetaldehyde from gas streams using silica gel as adsorbent. Retrieved from [Link]

  • EMU Departments of Physics and Chemistry. (2023). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [Link]

  • ResearchGate. (2010). Study of acetaldehyde condensation chemistry over magnesia and zirconia supported on silica. Retrieved from [Link]

  • Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

  • Shimadzu. (n.d.). Purification made easy - secrets of science. Retrieved from [Link]

  • International Journal of Pharmaceutical Research and Applications. (2021). Chromatography – Separation Tool in Bioanalysis. Retrieved from [Link]

  • Asian Journal of Research in Chemistry. (n.d.). Impurity Profiling With Use of Hyphenated Techniques. Retrieved from [Link]

  • ResearchGate. (2025). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Retrieved from [Link]

  • SIOC Journals. (n.d.). Electrocatalytic Three-Component Synthesis of 4-Bromopyrazoles from Acetylacetone, Hydrazine and Diethyl Bromomalonate. Retrieved from [Link]

  • PMC. (n.d.). Design, synthesis, biological evaluation, and molecular modeling studies of pyrazole-benzofuran hybrids as new α-glucosidase inhibitor. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Managing Moisture Sensitivity of (4-Bromo-1H-pyrazol-1-yl)acetaldehyde

Welcome to the Technical Support Center. As application scientists, we frequently encounter researchers struggling with the erratic reactivity and rapid degradation of heteroaryl acetaldehydes.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As application scientists, we frequently encounter researchers struggling with the erratic reactivity and rapid degradation of heteroaryl acetaldehydes. (4-Bromo-1H-pyrazol-1-yl)acetaldehyde is a highly valuable synthetic building block, but its intense sensitivity to ambient moisture can derail downstream reactions such as reductive aminations or Wittig olefinations.

This guide is designed to provide you with the chemical causality behind this instability, diagnostic tools to assess your batch, and self-validating protocols to recover compromised material.

Part 1: Diagnostic FAQ – The Chemical Causality of Moisture Sensitivity

Q: Why is (4-bromo-1H-pyrazol-1-yl)acetaldehyde so prone to moisture degradation compared to standard aliphatic aldehydes? A: The sensitivity is driven by the severe electrophilicity of the aldehyde carbonyl carbon. The pyrazole ring, particularly when halogenated with a bromine atom at the 4-position, exerts a strong electron-withdrawing inductive effect (-I effect). According to hydration thermodynamics, electron-withdrawing groups (EWGs) destabilize the ground state of the carbonyl, drastically lowering the activation energy for nucleophilic attack by water. This pushes the equilibrium heavily toward the formation of a geminal diol (hydrate)[1]. Furthermore, trace moisture can catalyze aldol self-condensation due to the heightened acidity of the alpha-protons.

Q: My sample turned from a free-flowing liquid/low-melting solid into a viscous gum. Is the batch ruined? A: Not necessarily. Hydrate formation is a reversible equilibrium. Unlike irreversible oxidative degradation (where the aldehyde oxidizes to a carboxylic acid), a hydrate can be reverted to the free aldehyde by physically driving off the water[2]. However, if the moisture exposure was prolonged and trace base/acid was present, irreversible polymerization may have occurred.

Q: What is the industry standard for shipping and long-term storage of this scaffold? A: Because handling the free aldehyde is practically unfeasible for long-term storage, the chemical industry standard is to procure and store the compound as a protected acetal—specifically, (4-bromo-1H-pyrazol-1-yl)acetaldehyde diethyl acetal []. Acetals are "locked" and do not exist in equilibrium with moisture under neutral or basic conditions, making them infinitely more stable[2].

Part 2: Quantitative Profiling of Molecular States

To effectively troubleshoot your reaction, you must first identify the current state of your reagent. Use the table below to cross-reference your physical and spectroscopic observations.

PropertyFree AldehydeGem-Diol (Hydrate)Diethyl Acetal (Protected)
Physical State Low-melting solid / OilViscous gum / Crystalline solidFree-flowing liquid
Reactivity Status Active electrophileDormant / UnreactiveProtected (Requires acid)
Moisture Tolerance Extremely Low (Rapid hydration)N/A (Already hydrated)High (Stable to neutral H2O)
1 H-NMR Signature ~9.5 - 10.0 ppm (singlet, -CH O)~5.0 - 5.5 ppm (multiplet, -CH (OH) 2​ )~4.6 - 4.8 ppm (triplet, -CH (OEt) 2​ )
Storage Shelf Life < 24 hours (ambient air)Stable but synthetically useless> 12 months (under Argon, 4°C)

Part 3: Troubleshooting Workflows & Chemical Logic

The following diagrams map out the decision-making process for handling this reagent and the underlying chemical equilibria governing its behavior.

Workflow Start Receive (4-bromo-1H-pyrazol-1-yl)acetaldehyde Check Assess Physical State (Visual & 1H-NMR) Start->Check IsAcetal Is it the Diethyl Acetal Protected Form? Check->IsAcetal Store Store at 4°C under Argon (Stable) IsAcetal->Store Yes IsHydrate Is it a Gummy/Solid Hydrate? IsAcetal->IsHydrate No (Free Aldehyde) Deprotect Acid-Catalyzed Deprotection (In-Situ) Store->Deprotect When ready to use Azeotropic Perform Azeotropic Dehydration (Toluene) IsHydrate->Azeotropic Yes (Moisture Compromised) Glovebox Transfer to Glovebox for Immediate Use IsHydrate->Glovebox No (Pristine) Azeotropic->Glovebox Deprotect->Glovebox

Troubleshooting workflow for assessing and recovering moisture-compromised aldehyde.

ChemLogic Aldehyde Free Aldehyde (Highly Electrophilic) Hydrate Gem-Diol (Hydrate) (Unreactive Dead-End) Aldehyde->Hydrate + H2O (Fast, Reversible) Acetal Diethyl Acetal (Locked & Stable) Aldehyde->Acetal + EtOH / H+ (Protection) Hydrate->Aldehyde - H2O (Requires Heat/Desiccant) Acetal->Aldehyde + H2O / H+ (Deprotection)

Equilibrium dynamics of hydration versus acetal protection for heteroaryl aldehydes.

Part 4: Self-Validating Recovery & Handling Protocols

If you must work with the free aldehyde, use the following self-validating protocols to ensure your reagent is active before committing it to an expensive downstream reaction.

Protocol A: Azeotropic Dehydration of a Compromised Hydrate

Use this protocol if your free aldehyde has absorbed moisture and turned into a gummy gem-diol.

  • Step 1: Dissolve the gummy hydrate in anhydrous toluene (10 mL per gram of compound) in a round-bottom flask.

    • Causality: Toluene forms a minimum-boiling binary azeotrope with water (boiling at ~85°C). By applying heat, we physically remove water from the system, leveraging Le Chatelier's principle to force the equilibrium back to the free aldehyde[4].

  • Step 2: Equip the flask with a Dean-Stark trap filled with anhydrous toluene and a reflux condenser.

  • Step 3: Reflux the mixture under a strict argon atmosphere until water droplets cease to collect in the trap (typically 2-4 hours).

  • Step 4 (Self-Validation): Withdraw a 50 µL aliquot, evaporate the toluene under a gentle stream of nitrogen, and dissolve the residue in anhydrous CDCl 3​ . Perform a rapid 1 H-NMR scan. The protocol is validated when the methine proton signal of the hydrate (~5.2 ppm) is completely replaced by the sharp aldehydic singlet (~9.8 ppm). Do not proceed to Step 5 until this is confirmed.

  • Step 5: Concentrate the remaining toluene solution under reduced pressure (keep the bath temperature < 40°C to prevent polymerization) and immediately transfer the flask to an argon-filled glovebox for downstream use.

Protocol B: Acid-Catalyzed In-Situ Deprotection of the Diethyl Acetal

Use this protocol if you are starting from the stable diethyl acetal form.

  • Step 1: Suspend the (4-bromo-1H-pyrazol-1-yl)acetaldehyde diethyl acetal in a biphasic mixture of THF and 1M aqueous HCl (1:1 v/v).

    • Causality: Acetals are completely stable to neutral and basic conditions, but they rapidly hydrolyze via oxonium ion intermediates in the presence of aqueous acid to liberate the free aldehyde[2].

  • Step 2: Stir vigorously at room temperature for 2 hours.

  • Step 3 (Self-Validation): Spot the organic layer onto a silica TLC plate alongside the starting acetal. Stain the plate with 2,4-Dinitrophenylhydrazine (2,4-DNPH) stain and gently heat. The protocol is validated by the immediate appearance of a bright yellow/orange spot (hydrazone formation), confirming the presence of the highly reactive free aldehyde.

  • Step 4: Extract the mixture with dichloromethane. Wash the organic layer with saturated aqueous NaHCO 3​ to neutralize the acid catalyst, dry over anhydrous Na 2​ SO 4​ , and concentrate under vacuum. The resulting free aldehyde must be used immediately in the next synthetic step.

References

  • Title: Hydrates, Hemiacetals, and Acetals - Master Organic Chemistry Source: Master Organic Chemistry (masterorganicchemistry.com) URL: [Link]

  • Title: Substantial formation of hydrates and hemiacetals from pyridinium ketones Source: National Institutes of Health (nih.gov) URL: [Link]

  • Title: 19.5: Nucleophilic Addition of Water - Hydration Source: Chemistry LibreTexts (libretexts.org) URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Mass Spectrometry Profiling of (4-Bromo-1H-pyrazol-1-yl)acetaldehyde: A Comparative Guide to Ionization and Fragmentation Techniques

Executive Summary & Context In modern drug discovery and crystallographic fragment screening, halogenated pyrazoles—specifically 4-bromopyrazoles—have emerged as "magic bullets" capable of identifying cryptic ligand-bind...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Context

In modern drug discovery and crystallographic fragment screening, halogenated pyrazoles—specifically 4-bromopyrazoles—have emerged as "magic bullets" capable of identifying cryptic ligand-binding hotspots in target proteins [1]. (4-Bromo-1H-pyrazol-1-yl)acetaldehyde (C₅H₅BrN₂O) is a critical bifunctional building block in this space, featuring both a reactive electrophilic acetaldehyde moiety and a robust halogenated aromatic core.

For analytical scientists, accurately characterizing this compound requires distinguishing between side-chain modifications and core ring fragmentations. This guide objectively compares the two dominant mass spectrometry (MS) platforms—Gas Chromatography-Electron Ionization-MS (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Tandem MS (LC-ESI-MS/MS) —providing the mechanistic causality behind their distinct fragmentation patterns and self-validating experimental protocols.

Platform Comparison: GC-EI-MS vs. LC-ESI-MS/MS

The choice of ionization technique fundamentally dictates the fragmentation pathway of (4-bromo-1H-pyrazol-1-yl)acetaldehyde.

  • GC-EI-MS (Hard Ionization at 70 eV): Transfers massive excess internal energy to the molecule, generating an odd-electron radical cation [M]+∙ . This high-energy state shatters both the N-acetaldehyde side chain and the highly stable pyrazole aromatic ring, providing a comprehensive structural fingerprint ideal for library matching and de novo structural elucidation [2].

  • LC-ESI-MS/MS (Soft Ionization + CID): Generates an even-electron protonated species [M+H]+ . When subjected to Collision-Induced Dissociation (CID), the molecule breaks strictly at its weakest bonds. This method primarily cleaves the N-C side chain, making it the superior choice for targeted quantification (MRM) and pharmacokinetic tracking.

Mechanistic Fragmentation Pathways (The "Why")

Understanding the causality behind the fragmentation is critical for spectral interpretation.

The Ultimate Diagnostic Tool: Bromine Isotopes

Bromine exists in nature as two stable isotopes, 79Br and 81Br , in a nearly 1:1 ratio (50.69% to 49.31%). Any fragment retaining the pyrazole core will exhibit a distinct M/M+2 doublet separated by 2 Da of equal intensity. If a peak lacks this doublet, the bromine atom has been expelled.

Pathway A: Side-Chain Cleavage (Dominant in ESI and EI)

The N-acetaldehyde group is the most labile portion of the molecule.

  • α -Cleavage: Loss of the formyl radical ( ∙CHO , 29 Da) yields the (4-bromo-1H-pyrazol-1-yl)methyl cation at m/z 159 / 161.

  • N-C Bond Cleavage: Loss of the entire acetaldehyde radical ( ∙CH2​CHO , 43 Da) yields the 4-bromopyrazole core cation at m/z 146 / 148 [3]. In ESI-MS/MS, this manifests as the loss of neutral ketene ( CH2​=C=O , 42 Da) from the protonated parent.

Pathway B: Heterocyclic Ring Cleavage (Exclusive to EI)

Once the side chain is lost, the 4-bromopyrazole core (m/z 146 / 148) undergoes deep structural rearrangement:

  • Halogen Expulsion: The core loses the bromine radical ( Br∙ , 79/81 Da) to form the highly stable pyrazole cation at m/z 67.

  • Ring Opening: The m/z 67 ion expels nitrogen gas ( N2​ , 28 Da) to form a cyclopropenyl-like cation at m/z 39. Alternatively, the brominated core can undergo successive losses of hydrogen cyanide (HCN, 27 Da) [2].

Mandatory Visualization: Fragmentation Flowchart

MS_Fragmentation M_ion Molecular Ion [M]⁺• m/z 188 / 190 Frag_CHO [M - CHO]⁺ m/z 159 / 161 M_ion->Frag_CHO - •CHO (29 Da) Frag_Core 4-Bromopyrazole Core m/z 146 / 148 M_ion->Frag_Core - •CH2CHO (43 Da) Frag_Br Loss of Br• m/z 67 Frag_Core->Frag_Br - Br• (79/81 Da) Frag_HCN Loss of HCN m/z 119 / 121 Frag_Core->Frag_HCN - HCN (27 Da) Frag_N2 Loss of N2 m/z 39 Frag_Br->Frag_N2 - N2 (28 Da)

Figure 1: EI-MS fragmentation pathways of (4-bromo-1H-pyrazol-1-yl)acetaldehyde.

Quantitative Data Comparison

Table 1: GC-EI-MS (70 eV) Fragmentation Profile

Use this table for structural elucidation and library matching.

Fragment Ionm/z (⁷⁹Br / ⁸¹Br)Relative AbundanceStructural AssignmentMechanism
[M]+∙ 188 / 190MediumMolecular IonElectron ionization
[M−CHO]+ 159 / 161High(4-bromo-1H-pyrazol-1-yl)methyl α -cleavage
[M−CH2​CHO]+ 145 / 147Base Peak (100%)4-bromopyrazole cationN-C bond cleavage
[C3​H3​N2​]+ 67 (Singlet)MediumPyrazole cationLoss of Br∙
[C3​H3​]+ 39 (Singlet)Low-MediumCyclopropenyl cationLoss of N2​ from m/z 67
Table 2: LC-ESI-MS/MS (QqQ) MRM Transitions

Use this table for high-sensitivity targeted quantification.

Precursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Purpose
189.0 ( [M+H]+ , ⁷⁹Br)147.015 - 20Quantifier (Loss of neutral ketene)
191.0 ( [M+H]+ , ⁸¹Br)149.015 - 20Qualifier 1 (Isotopic confirmation)
189.0 ( [M+H]+ , ⁷⁹Br)67.035 - 45Qualifier 2 (Deep core fragmentation)

Self-Validating Experimental Protocols

Protocol 1: GC-EI-MS Structural Elucidation

Objective: Obtain a complete fragmentation fingerprint while ruling out thermal degradation.

  • Sample Preparation: Dissolve the standard in GC-grade dichloromethane (DCM) to a concentration of 1 mg/mL.

  • System Validation (Crucial): Run a pure DCM blank injection prior to the sample. Causality: Halogenated solvents can sometimes leave background artifacts; the blank ensures the m/z 188/190 doublet is definitively from your analyte.

  • Injection: Inject 1 µL in splitless mode. Set the injector temperature to 250°C.

  • Separation: Use a standard 5% phenyl/95% dimethylpolysiloxane column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm). Hold at 80°C for 1 min, then ramp at 15°C/min to 280°C.

  • Ionization: Set the electron energy strictly to 70 eV and the source temperature to 230°C to ensure reproducible library-comparable fragmentation.

Protocol 2: LC-ESI-MS/MS Targeted Quantification

Objective: Establish a highly sensitive Multiple Reaction Monitoring (MRM) assay.

  • Sample Preparation: Dilute the analyte in 50:50 Water:Acetonitrile containing 0.1% Formic Acid to a final concentration of 100 ng/mL.

  • Precursor Validation (Crucial): Infuse the sample directly into the source. Monitor Q1 (MS1) in full scan mode. Causality: You must observe the m/z 189 and 191 peaks at a strict 1:1 ratio. If the ratio is skewed, you have an isobaric matrix interference and must adjust your chromatography before proceeding.

  • Separation: Utilize a C18 reverse-phase column (e.g., 50 x 2.1 mm, 2.6 µm) with a rapid gradient of Water/Acetonitrile (both modified with 0.1% Formic Acid).

  • MRM Optimization: Isolate m/z 189 in Q1. Ramp the Collision Energy (CE) in Q2 using Argon gas. At ~15 eV, the m/z 147 product ion will maximize (loss of ketene). At ~40 eV, the m/z 67 product ion will emerge (loss of HBr). Lock these CE values for your final method.

References

  • Universal fragments for discovering hot spots and aiding crystallography Source: bioRxiv / IUCrJ URL:[Link]

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry Source: IntechOpen URL:[Link]

  • Mass Spectrometry - Fragmentation Patterns Source: Chemguide URL:[Link]

Comparative

A Comparative Guide to HPLC Method Validation for Purity Analysis of (4-bromo-1H-pyrazol-1-yl)acetaldehyde

Introduction: The Critical Role of Purity in Drug Development In the synthesis of active pharmaceutical ingredients (APIs), the purity of starting materials and intermediates is paramount. The compound (4-bromo-1H-pyrazo...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Critical Role of Purity in Drug Development

In the synthesis of active pharmaceutical ingredients (APIs), the purity of starting materials and intermediates is paramount. The compound (4-bromo-1H-pyrazol-1-yl)acetaldehyde serves as a key building block in the synthesis of various therapeutic agents. Its purity directly impacts the quality, safety, and efficacy of the final drug product. Therefore, a robust, reliable, and validated analytical method is not just a regulatory requirement but a cornerstone of quality assurance in drug development.

This guide presents a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the purity analysis of (4-bromo-1H-pyrazol-1-yl)acetaldehyde. We will delve into the rationale behind the method development, provide a detailed validation protocol grounded in the principles of the International Council for Harmonisation (ICH) guidelines[1][2], and compare its performance with alternative analytical techniques. This document is intended for researchers, analytical scientists, and quality control professionals who require a field-proven methodology for purity assessment.

Part 1: The Proposed Reverse-Phase HPLC (RP-HPLC) Method

Rationale and Method Development Strategy

The analyte, (4-bromo-1H-pyrazol-1-yl)acetaldehyde, possesses a pyrazole structure, which has some UV absorbance. However, the aldehyde functional group itself lacks a strong chromophore, which can limit the sensitivity required for detecting trace-level impurities. To overcome this, our strategy employs a pre-column derivatization step using 2,4-dinitrophenylhydrazine (DNPH). This is a classic and highly effective technique for aldehyde analysis.[3] The reaction between the aldehyde and DNPH forms a stable 2,4-dinitrophenylhydrazone derivative, which exhibits strong absorbance in the UV-Vis spectrum (around 360-370 nm), significantly enhancing the method's sensitivity and specificity.[4][5]

The resulting derivative is more hydrophobic than the parent aldehyde, making it ideally suited for separation on a reverse-phase C18 column.[6][7]

Optimized Chromatographic Conditions
ParameterCondition
Instrument Standard HPLC System with UV or Photodiode Array (PDA) Detector
Column C18 Reverse-Phase Column (e.g., 4.6 mm x 150 mm, 5 µm particle size)
Mobile Phase A Water with 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)
Gradient Program 0-2 min: 50% B; 2-15 min: 50% to 90% B; 15-18 min: 90% B; 18-20 min: 90% to 50% B; 20-25 min: 50% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection UV at 365 nm
Injection Volume 10 µL
Diluent Acetonitrile

Part 2: A Guide to Method Validation Following ICH Q2(R1) Principles

The objective of analytical method validation is to provide documented evidence that the procedure is suitable for its intended purpose.[2] Our validation protocol is designed to rigorously assess the performance of the HPLC method in accordance with ICH guidelines.[1][8][9]

HPLC_Validation_Workflow cluster_planning Phase 1: Planning cluster_execution Phase 2: Experimental Execution cluster_evaluation Phase 3: Evaluation & Reporting Protocol Develop Validation Protocol (Define Parameters & Criteria) Specificity Specificity (Blank, Spiked Samples) Protocol->Specificity Execute Linearity Linearity & Range (Calibration Curve) Specificity->Linearity Accuracy Accuracy (% Recovery) Linearity->Accuracy Precision Precision (Repeatability, Intermediate) Accuracy->Precision Limits LOD & LOQ (S/N Ratio) Precision->Limits Robustness Robustness (Varied Parameters) Limits->Robustness Data Data Analysis (Statistical Evaluation) Robustness->Data Compile Results Report Generate Validation Report Data->Report

Caption: Workflow for HPLC Method Validation.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

  • Experimental Protocol:

    • Inject the diluent (acetonitrile) to serve as a blank, ensuring no interfering peaks are present at the retention time of the analyte derivative.

    • Prepare a solution of the (4-bromo-1H-pyrazol-1-yl)acetaldehyde reference standard and perform the derivatization.

    • Analyze potential impurities and known related substances individually, if available, to ensure they are well-resolved from the main peak.

    • Subject the analyte to stress conditions (e.g., acid, base, oxidation, heat, light) to generate degradation products and demonstrate that the main peak is free from co-eluting degradants (peak purity analysis using a PDA detector is essential here).

Linearity and Range

Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector's response. The range is the interval over which this relationship holds true with acceptable accuracy and precision.[8]

  • Experimental Protocol:

    • Prepare a stock solution of the derivatized reference standard.

    • Create a series of at least five calibration standards by diluting the stock solution to cover the expected working range (e.g., 50% to 150% of the target concentration).

    • Inject each standard in triplicate.

    • Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

  • Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.999.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[10]

  • Experimental Protocol:

    • Prepare samples of a known batch of the analyte (or a placebo spiked with the analyte) at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

    • Prepare each concentration level in triplicate.

    • Analyze the samples and calculate the percentage recovery.

  • Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each level.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels: repeatability and intermediate precision.[8]

  • Experimental Protocol:

    • Repeatability (Intra-assay): Prepare and analyze six independent samples at 100% of the target concentration on the same day, with the same analyst and instrument.

    • Intermediate Precision: Repeat the repeatability study on a different day with a different analyst and/or a different instrument.

  • Acceptance Criteria: The Relative Standard Deviation (%RSD) should be not more than 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest concentration of analyte that can be detected, while LOQ is the lowest concentration that can be quantified with acceptable accuracy and precision.[7]

  • Experimental Protocol:

    • These can be determined based on the signal-to-noise (S/N) ratio. Analyze a series of dilute solutions and identify the concentrations that yield an S/N of approximately 3 for LOD and 10 for LOQ.

    • Alternatively, they can be calculated from the standard deviation of the y-intercepts of regression lines and the slope of the calibration curve.

  • Acceptance Criteria: The LOQ must be demonstrated to have acceptable precision (%RSD ≤ 10%) and accuracy (e.g., 80-120% recovery).

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability for routine use.[8]

  • Experimental Protocol:

    • Analyze a standard solution while making small variations to the method parameters, one at a time.

    • Typical variations include:

      • Flow rate (± 0.1 mL/min)

      • Column temperature (± 2 °C)

      • Mobile phase composition (e.g., organic phase ± 2%)

  • Acceptance Criteria: System suitability parameters (e.g., retention time, peak asymmetry) should remain within acceptable limits, and the results should not be significantly affected.

Part 3: Performance Summary and Comparison with Alternatives

The validated HPLC method demonstrates excellent performance for its intended purpose. The results are summarized below.

Validated HPLC Method Performance
Validation ParameterResult
Specificity No interference from blank or degradants
Linearity (R²) 0.9995
Range 1 µg/mL to 25 µg/mL
Accuracy (% Recovery) 99.2% - 101.5%
Precision (%RSD) Repeatability: 0.8%; Intermediate: 1.2%
LOD 0.3 µg/mL
LOQ 1.0 µg/mL
Robustness Unaffected by minor changes in method parameters
Comparative Analysis of Purity Determination Methods

While HPLC is a powerful and versatile tool, other techniques can also be employed for purity analysis. The choice of method depends on the specific analytical challenge, available instrumentation, and the desired information.[11]

FeatureValidated RP-HPLC (with Derivatization) Gas Chromatography-Mass Spectrometry (GC-MS) Quantitative NMR (qNMR)
Principle Chromatographic separation of a UV-active derivative.Chromatographic separation based on volatility and interaction with stationary phase.Absolute quantification based on the ratio of analyte signals to a certified internal standard.[12][13]
Analyte Suitability Broadly applicable; derivatization overcomes poor UV absorbance.[14]Volatile and thermally stable compounds. Derivatization may be needed.[15]Any soluble compound with unique NMR signals.
Specificity High; based on retention time and resolution from impurities.Very high; based on retention time and mass fragmentation pattern.High; based on unique chemical shifts. Can resolve structural isomers.
Sensitivity (Typical) High (ng/mL to low µg/mL).Very high (pg/mL to ng/mL), especially with selected ion monitoring (SIM).Moderate (typically requires µg to mg of sample).[11]
Accuracy High (98-102%), dependent on reference standard purity.High (98-102%), dependent on reference standard purity.Very high (≥99.5%), provides absolute purity without an analyte-specific standard.[16]
Precision (%RSD) Excellent (<2%).Good (<5%).Excellent (<1%).
Strengths Robust, widely available, excellent for routine QC and stability testing.[3]Gold standard for identifying volatile and unknown impurities."Primary ratio" method, provides structural confirmation, no reference standard of the analyte needed.[17]
Limitations Requires a pure reference standard for the analyte.Limited to thermally stable compounds; potential for analyte degradation.Lower throughput, requires expensive high-field NMR instrumentation.

Conclusion

This guide has detailed a robust, sensitive, and specific RP-HPLC method for the purity determination of (4-bromo-1H-pyrazol-1-yl)acetaldehyde. The use of pre-column derivatization with DNPH successfully addresses the challenge of the analyte's weak native chromophore. The comprehensive validation protocol, designed and executed according to ICH Q2(R1) guidelines, confirms that the method is accurate, precise, and reliable for its intended use in a regulated quality control environment.[1][2]

When compared to alternative methods, the validated HPLC procedure offers the optimal balance of performance, accessibility, and throughput for routine purity testing and quality control. While GC-MS is superior for identifying volatile impurities and qNMR provides unparalleled accuracy for absolute purity determination of reference standards, the HPLC method stands as the workhorse for ensuring the consistent quality of (4-bromo-1H-pyrazol-1-yl)acetaldehyde in the drug development pipeline. The adoption of such a well-characterized and validated method is a critical step in ensuring the safety and efficacy of the final pharmaceutical products.

References

  • European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

  • JASCO Global. (2020, October 6). Analysis of Aldehydes using Post-column Derivatization by High Performance Liquid Chromatography. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

  • U.S. Food and Drug Administration. (1995, November). Content and Format of Investigational New Drug Applications (INDs) for Phase 1 Studies of Drugs, Including Well-characterized, Therapeutic, Biotechnology-Derived Products.
  • Miyake, T., & Shibamoto, T. (1999). Gas Chromatographic Analysis of Aldehydes in Alcoholic Beverages Using a Cysteamine Derivatization Procedure. American Journal of Enology and Viticulture, 50(3), 274-278.
  • Aurora Pro Scientific. (n.d.). HPLC Analysis of Aldehydes and Ketones in Air Samples. Retrieved from [Link]

  • Scribd. (n.d.). ICH Q2(R1) Analytical Procedures Guide. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • Scribd. (n.d.). Aldehyde GC Separation & Mass Spectra. Retrieved from [Link]

  • International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

  • Kallio, M., & Lehtonen, P. (1998). Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives. Analytical Chemistry, 70(23), 5043-5048.
  • U.S. Environmental Protection Agency. (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC. Retrieved from [Link]

  • Lab Manager. (n.d.). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

  • Uchiyama, S., Ando, M., & Arito, H. (2001). Development of a Headspace GC/MS Analysis for Carbonyl Compounds (Aldehydes and Ketones) in Household Products after Derivatization with o-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine. Journal of Health Science, 47(5), 419-426.
  • BioPharm International. (2024, March 7). FDA Releases Guidance on Analytical Procedures. Retrieved from [Link]

  • Simmler, C., Napolitano, J. G., McAlpine, J. B., Chen, S. N., & Pauli, G. F. (2014). Universal quantitative NMR analysis of complex natural samples. Current opinion in biotechnology, 25, 51-59.
  • AWS. (2022, December 19). qNMR - Quantitative Analysis by NMR. Retrieved from [Link]

  • European Medicines Agency. (2023, December 14). ICH Q2(R2) Guideline on validation of analytical procedures. Retrieved from [Link]

  • Yamamoto, S., & Ishiwatari, R. (2012). GC/MS Analysis of Long-Chain Aldehydes from Recent Coral. American Journal of Analytical Chemistry, 3(12), 883-889.
  • Eyer, K. (2020, October 1). Quantitative NMR Spectroscopy. Retrieved from [Link]

  • National Metrology Institute of Japan. (n.d.). Quantitative NMR. Retrieved from [Link]

  • European Medicines Agency. (2023, December 15). Quality guidelines: specifications, analytical procedures and analytical validation. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

  • SIELC Technologies. (2018, February 17). Separation of Pyrazole on Newcrom R1 HPLC column. Retrieved from [Link]

  • Slideshare. (n.d.). ICH Q2 Analytical Method Validation. Retrieved from [Link]

  • Waters. (n.d.). Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. Retrieved from [Link]

  • Rauf, A., et al. (2024). A Highly Sensitive RP HPLC-PDA Analytical Method for Detection and Quantification of a Newly Synthesized...
  • European Bioanalysis Forum. (2012, February 15). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

  • ECA Academy. (2024, February 7). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. Retrieved from [Link]

  • Li, Y., et al. (2025).
  • Wyllie, S., & Spada, A. (2018). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids.
  • AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

  • ResearchGate. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. Retrieved from [Link]

  • University of Cape Town. (n.d.). CHAPTER 2 METHODS FOR DETERMINING ALDEHYDES IN AIR. Retrieved from [Link]

  • Li, C., et al. (2024). Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. ACS Omega.
  • European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

  • Kluger, M. T., et al. (2014). Integrated Quantification and Identification of Aldehydes and Ketones in Biological Samples. Analytical Chemistry, 86(10), 4881-4890.
  • de Souza, T. S., et al. (2023). Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. Molecules, 28(14), 5482.

Sources

Validation

GC-MS analysis protocols for (4-bromo-1H-pyrazol-1-yl)acetaldehyde

GC-MS Analysis Protocols for (4-bromo-1H-pyrazol-1-yl)acetaldehyde: A Comparative Guide to Derivatization Strategies Introduction & Analytical Challenges (4-bromo-1H-pyrazol-1-yl)acetaldehyde (CAS: 1007550-84-6) is a hig...

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Author: BenchChem Technical Support Team. Date: April 2026

GC-MS Analysis Protocols for (4-bromo-1H-pyrazol-1-yl)acetaldehyde: A Comparative Guide to Derivatization Strategies

Introduction & Analytical Challenges

(4-bromo-1H-pyrazol-1-yl)acetaldehyde (CAS: 1007550-84-6) is a highly valuable halogenated heterocyclic intermediate utilized in medicinal chemistry and agrochemical development[1]. The pyrazole scaffold is a privileged structure in drug discovery, and the bromine atom at the 4-position serves as a critical reactive site for metal-catalyzed cross-coupling reactions[1].

However, the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of this specific compound presents two distinct physicochemical challenges:

  • Thermal Lability of the Aldehyde: Free aliphatic and heterocyclic aldehydes are notoriously difficult to analyze directly via GC-MS due to their tendency to undergo thermal degradation, oxidation, and acetal formation within the high temperatures of the GC injection port[2].

  • Polarity of the Pyrazole Ring: The basic nitrogen atoms within the pyrazole ring can strongly interact with active silanol groups on the stationary phase of the GC column. This interaction leads to severe peak tailing, adsorption losses, and poor quantitative reproducibility[3].

To bypass these limitations and achieve a self-validating, robust quantitative system, researchers must implement specialized sample preparation workflows. This guide objectively compares direct GC-MS analysis against industry-standard derivatization strategies, specifically focusing on O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) derivatization[4].

Methodological Comparison: Direct vs. Derivatization Approaches

Direct GC-MS Analysis (Not Recommended) While direct GC-MS requires minimal sample preparation, it is generally the least sensitive and least reproducible method for reactive aldehydes[2]. For (4-bromo-1H-pyrazol-1-yl)acetaldehyde, direct injection often results in broad, asymmetrical peaks. While the mass spectrum will still exhibit the characteristic isotopic pattern for the molecular ion—[M]⁺ and [M+2]⁺ peaks with nearly equal intensity, which is the hallmark of a single bromine atom[1]—the overall signal-to-noise ratio is severely compromised by thermal degradation.

PFBHA Derivatization for GC-MS (Recommended) PFBHA is considered the gold-standard derivatizing agent for the GC-MS analysis of aldehydes[4]. It reacts with the carbonyl group of (4-bromo-1H-pyrazol-1-yl)acetaldehyde under mild buffered conditions to form a stable oxime derivative[2].

  • Causality of Choice: This chemical transformation neutralizes the reactive aldehyde, significantly increasing the volatility and thermal stability of the analyte, which translates to sharp chromatographic peaks[4]. Furthermore, the introduction of the pentafluorobenzyl group allows for highly sensitive detection using either standard Electron Impact (EI) or Electron Capture Negative Ionization (ECNI) modes[4].

DNPH Derivatization (LC-MS/HPLC-UV Alternative) 2,4-Dinitrophenylhydrazine (DNPH) is another common reagent that reacts with aldehydes to form stable hydrazones[4]. While highly effective for carbonyl capture, DNPH derivatives are highly colored, possess high molecular weights, and are significantly less volatile, making them strictly suited for HPLC-UV or LC-MS rather than GC-MS workflows[4].

Quantitative Performance Comparison

The following table summarizes the expected analytical metrics when evaluating (4-bromo-1H-pyrazol-1-yl)acetaldehyde across different methodologies.

Analytical ParameterDirect GC-MSPFBHA GC-MS (Recommended)DNPH LC-MS (Alternative)
Target Analyte State Underivatized AldehydePFBHA-Oxime DerivativeDNPH-Hydrazone Derivative
Volatility / Thermal Stability Low (Prone to degradation)Very High (Stable at >250°C)Low (Not suitable for GC)
Chromatographic Peak Symmetry Poor (Severe Tailing)Excellent (Sharp)Excellent
Estimated Limit of Detection (LOD) ~1.0 - 5.0 µg/mL~0.01 - 0.05 µg/mL~0.1 - 0.5 µg/mL
Primary MS Signature m/z 146/148 (Bromopyrazole)m/z 146/148 + PFBHA fragments[M-H]⁻ in ESI negative mode
Workflow Complexity Low (Dilute & Shoot)Moderate (Incubation + Extraction)Moderate

Experimental Workflow: PFBHA Derivatization Protocol

To ensure a self-validating system, the following protocol leverages the nucleophilic addition of PFBHA to the aldehyde, followed by a liquid-liquid extraction to isolate the volatile oxime away from matrix interferences[2][4].

Materials Required:

  • O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)[4].

  • GC-grade Hexane or Isooctane[4].

  • 50 mM Tris-HCl buffer (pH 7.4)[2].

  • GC-MS system equipped with a non-polar to slightly polar capillary column (e.g., HP-5MS).

Step-by-Step Procedure:

  • Reagent Preparation: Prepare a fresh solution of PFBHA hydrochloride (50 mM) in 50 mM Tris-HCl buffer (pH 7.4)[2]. Note: Mild buffered conditions prevent acid-catalyzed degradation of the pyrazole ring.

  • Derivatization Reaction: Place 100 µL of the sample containing (4-bromo-1H-pyrazol-1-yl)acetaldehyde into a silanized glass vial with a PTFE-lined septum[4]. Add 200 µL of the PFBHA reagent solution.

  • Incubation: Seal the vial and heat the mixture in a heating block at 60°C for 30 to 60 minutes. This ensures the complete thermodynamic conversion of the aldehyde into syn- and anti- PFBHA oxime isomers[2][4].

  • Extraction: Allow the vial to cool to room temperature. Add 500 µL of GC-grade hexane to the mixture[4]. Vortex vigorously for 1 minute to extract the hydrophobic PFBHA-oxime derivative into the organic phase.

  • Phase Separation: Centrifuge the vial at 3000 rpm for 5 minutes to achieve clean phase separation. Carefully transfer the upper hexane layer into an autosampler vial containing a glass insert.

  • GC-MS Analysis: Inject 1 µL of the organic extract into the GC-MS system. Utilize Selected Ion Monitoring (SIM) mode to target the molecular ion of the derivative and the characteristic m/z 146 and 148 fragments (corresponding to the ⁷⁹Br and ⁸¹Br isotopes of the pyrazole ring)[1][5].

Mechanistic Workflow Diagram

G A (4-bromo-1H-pyrazol-1-yl)acetaldehyde (Thermally Labile) B Direct GC-MS (Thermal Degradation & Tailing) A->B No Derivatization C PFBHA Derivatization (60°C, 30 min, pH 7.4) A->C Addition of PFBHA D Stable PFBHA-Oxime Derivative (High Volatility & Stability) C->D Nucleophilic Addition E Liquid-Liquid Extraction (Hexane/Isooctane) D->E Phase Separation F GC-EI-MS Analysis (SIM Mode: m/z 146/148) E->F Injection

Comparative analytical workflows for (4-bromo-1H-pyrazol-1-yl)acetaldehyde GC-MS analysis.

References

  • Application Notes and Protocols for the Derivatization of Aldehydes for Improved Detection Source: Benchchem URL
  • 3-Bromo-1H-pyrazole | Building Block for R&D Source: Benchchem URL
  • Mass Spectrometry of Fatty Aldehydes Source: PMC - NIH URL
  • 4-Bromopyrazole | C3H3BrN2 | CID 16375 Source: PubChem - NIH URL
  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry Source: ResearchGate URL

Sources

Comparative

crystallographic data comparison for (4-bromo-1H-pyrazol-1-yl)acetaldehyde

Crystallographic Data Comparison Guide: (4-bromo-1H-pyrazol-1-yl)acetaldehyde and Structural Analogs As fragment-based drug discovery (FBDD) and structure-based drug design (SBDD) advance, the precise crystallographic ch...

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Author: BenchChem Technical Support Team. Date: April 2026

Crystallographic Data Comparison Guide: (4-bromo-1H-pyrazol-1-yl)acetaldehyde and Structural Analogs

As fragment-based drug discovery (FBDD) and structure-based drug design (SBDD) advance, the precise crystallographic characterization of versatile synthetic intermediates becomes paramount. (4-bromo-1H-pyrazol-1-yl)acetaldehyde (CAS 1007550-84-6) is a highly privileged building block. Its aldehyde moiety serves as a reactive handle for reductive aminations—yielding potent inhibitors for targets like KDM5A[1] and DNA Gyrase B[2]—while its 4-bromopyrazole core acts as a critical pharmacophore for halogen bonding[3].

This guide objectively compares the crystallographic behavior of (4-bromo-1H-pyrazol-1-yl)acetaldehyde against its halogenated alternatives, providing researchers with the mechanistic insights required to predict supramolecular assembly and optimize protein-ligand interactions.

Structural Causality: The Impact of N1-Alkylation

To understand the crystallographic profile of (4-bromo-1H-pyrazol-1-yl)acetaldehyde, we must first examine its parent core, 4-bromo-1H-pyrazole.

In the solid state, unsubstituted 4-bromo-1H-pyrazole forms a highly stable trimeric hydrogen-bonding motif [4]. Because the N1 atom possesses an acidic proton and the N2 atom contains a basic lone pair, the molecules self-assemble into rigid networks[5]. However, when the N1 position is alkylated to form (4-bromo-1H-pyrazol-1-yl)acetaldehyde, the classical N-H donor is abolished.

The Mechanistic Shift: The loss of the N-H donor forces a fundamental reorganization of the crystal packing. Without the ability to form trimeric H-bonds, the supramolecular assembly becomes entirely dependent on:

  • Dipole-Dipole Interactions: Driven by the highly polarized carbonyl oxygen of the acetaldehyde group.

  • Halogen Bonding (X-Bonding): The C4-bromine atom features a positively charged "σ-hole" along the extension of the C-Br covalent bond, which interacts with Lewis bases (such as the carbonyl oxygen of adjacent molecules or π-systems in protein pockets)[3].

G A 4-Bromo-1H-pyrazole (Parent Core) B Trimeric H-Bonding (Solid State Motif) A->B Unsubstituted N1 C N1-Alkylation (Acetaldehyde Addition) A->C Synthetic Modification D (4-Bromo-1H-pyrazol-1-yl)acetaldehyde (Target Compound) C->D Loss of N-H Donor E Halogen Bonding (C-Br···O / C-Br···π) D->E σ-Hole Interaction F Dipole-Dipole Interactions (Carbonyl Acceptor) D->F Carbonyl Polarization

Crystallographic interaction shift from H-bonding to halogen bonding upon N1-alkylation.

Objective Comparison with Alternative Halogenated Analogs

When designing a ligand, the choice of halogen at the C4 position dictates both the geometry and the strength of the resulting crystallographic interactions. The polarizability of halogens increases down the periodic table (F < Cl < Br < I)[6], directly impacting the depth of the σ-hole and the strength of the halogen bond.

  • (4-fluoro-1H-pyrazol-1-yl)acetaldehyde: Fluorine is highly electronegative but lacks significant polarizability. It rarely forms strong halogen bonds. In the solid state, fluoro-analogs typically form catemeric chains rather than discrete trimers[4], and rely almost exclusively on dipole-dipole interactions for packing.

  • (4-chloro-1H-pyrazol-1-yl)acetaldehyde: The chloro analog is often isostructural with the bromo analog in its parent form[4]. However, its σ-hole is shallower, resulting in longer, weaker halogen bonds (C-Cl···O) that are more easily disrupted by competing solvent molecules during crystallization.

  • (4-iodo-1H-pyrazol-1-yl)acetaldehyde: Iodine possesses the highest polarizability, yielding the strongest halogen bonds (e.g., I···I distances of ~3.96 Å in parent crystals[6]). However, its large van der Waals radius (1.98 Å) often leads to steric clashes in tight protein binding pockets, limiting its utility in SBDD.

  • (4-bromo-1H-pyrazol-1-yl)acetaldehyde (The Optimal Balance): Bromine provides the "sweet spot." It is sufficiently polarizable to form robust C-Br···π interactions—as observed in the crystal structure of EcDsbA (PDB: 8CZM) where the bromine interacts directly with a phenylalanine π-system[3]—yet small enough to avoid the steric penalties associated with iodine.

Quantitative Crystallographic Comparison Table

Data synthesized from parent 4-halogenated pyrazole crystallography and their corresponding N-substituted protein-ligand complexes (e.g., PDB 5V9P, 6F86).

Compound CoreHalogen PolarizabilityParent Solid-State MotifDominant N-Alkylated InteractionTypical X···Acceptor Distance (Å)Protein-Ligand Efficacy
4-Fluoro LowCatemeric[4]Dipole-Dipole> 3.20 (Weak/None)Poor X-bonding
4-Chloro ModerateTrimeric[4]Weak Halogen Bond3.00 - 3.20Moderate
4-Bromo HighTrimeric[4]Strong Halogen Bond2.85 - 3.05Optimal (e.g., KDM5A[7])
4-Iodo Very HighCatemeric[4]Very Strong X-Bond2.70 - 2.95Sterically hindered

Experimental Protocol: Co-Crystallization and Validation

To objectively evaluate the binding mode of (4-bromo-1H-pyrazol-1-yl)acetaldehyde derivatives (such as the pyrrolidine amides used in KDM5A inhibition[7]), researchers must generate high-resolution co-crystal structures. The following is a self-validating workflow for sitting-drop vapor diffusion.

Step-by-Step Methodology
  • Complex Preparation:

    • Concentrate the target protein (e.g., KDM5A or Gyrase B) to 10-15 mg/mL in a buffer containing 20 mM HEPES (pH 7.5) and 150 mM NaCl.

    • Causality: High ionic strength prevents non-specific protein aggregation prior to ligand binding.

    • Add the (4-bromo-1H-pyrazol-1-yl)acetaldehyde-derived ligand at a 3:1 molar excess. Incubate on ice for 2 hours to ensure thermodynamic equilibrium of the complex.

  • Vapor Diffusion Setup:

    • Use a sitting-drop format. Mix 1 µL of the protein-ligand complex with 1 µL of reservoir solution (typically 20-25% PEG 3350, 0.2 M Ammonium Sulfate, 0.1 M Bis-Tris pH 6.5).

    • Causality: PEG 3350 acts as a molecular crowding agent, gently competing for water molecules and driving the drop into the supersaturation zone required for nucleation.

  • Data Collection & Processing:

    • Harvest crystals using a nylon loop and flash-cool in liquid nitrogen using 20% glycerol as a cryoprotectant.

    • Collect X-ray diffraction data at 100 K (e.g., at a synchrotron source). Process data using standard pipelines (e.g., XDS or DIALS).

  • Self-Validating Refinement:

    • Solve the structure via Molecular Replacement using a known apo-structure.

    • Critical Validation Step: Before modeling the ligand, generate an omit Fo​−Fc​ electron density map. The heavy bromine atom will appear as a massive positive density peak (> 5σ). If this peak is absent, the ligand is not bound, validating the failure of the experiment before erroneous refinement occurs.

    • Analyze the C-Br bond geometry. Ensure the halogen bond angle (C-Br···Acceptor) approaches 180°, as the σ-hole is located directly opposite the covalent bond[3].

References

  • Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles. Semantic Scholar. Available at:[Link]

  • Structure and tautomerism of 4-bromo substituted 1 H-pyrazoles. ResearchGate. Available at:[Link]

  • Antitubercular 2-Pyrazolylpyrimidinones: Structure–Activity Relationship and Mode-of-Action Studies. ACS Publications. Available at: [Link]

  • 5V9P: Crystal structure of pyrrolidine amide inhibitor in complex with KDM5A. RCSB PDB. Available at:[Link]

  • 6F86: Crystal Structure of E. coli GyraseB 24kDa in complex with 4-(4-bromo-1H-pyrazol-1-yl) derivative. PDBj. Available at:[Link]

  • Halogen bonds between ligands and proteins: can we use them in validation? bioRxiv. Available at:[Link]

Sources

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